Alloptaeroxylin

Core Science & Biosynthesis

Alloptaeroxylin: A Technical Guide to Natural Sources and Extraction

For Researchers, Scientists, and Drug Development Professionals

Abstract

Alloptaeroxylin, a naturally occurring chromone, has been identified in select plant species within the Ptaeroxylaceae family. This technical guide provides a comprehensive overview of the known botanical sources of Alloptaeroxylin and details the methodologies for its extraction and isolation. The document synthesizes available data on the quantitative yields of related compounds, outlines detailed experimental protocols, and presents logical workflows for the purification of this phytochemical. Due to a lack of specific research on the molecular interactions of Alloptaeroxylin, a generalized potential signaling pathway for the anti-inflammatory activity of chromones is also discussed, providing a theoretical framework for future investigation.

Natural Sources of Alloptaeroxylin

Alloptaeroxylin has been primarily isolated from two plant species belonging to the Ptaeroxylaceae family:

• Ptaeroxylon obliquum (Thunb.) Radlk.: Commonly known as the Sneezewood tree, this species is native to Southern Africa, including South Africa, Zimbabwe, and Mozambique.[1][2][3] The tree can grow to a medium-sized deciduous tree up to 15 meters tall.[1] Traditionally, various parts of the tree have been used for medicinal purposes, including the treatment of inflammation-related ailments like arthritis and rheumatism.[2] Alloptaeroxylin has been identified as one of the bioactive compounds present in the heartwood of Ptaeroxylon obliquum.[2]

• Cedrelopsis grevei Baill.: Known as 'Katrafay' in Madagascar, this tree is endemic to the island.[4][5] It is a tree that can reach up to 28 meters in height and grows in the drier regions of southern Madagascar.[5][6] The bark of Cedrelopsis grevei is traditionally used in baths to relieve muscular fatigue and has been investigated for its essential oil composition.[4][6] Scientific literature confirms the presence of Alloptaeroxylin in this species.[4]

Quantitative Analysis

Direct quantitative data on the yield of Alloptaeroxylin from its natural sources is not extensively reported in the available literature. However, studies on related chromones from Ptaeroxylon obliquum can provide a valuable benchmark for researchers.

A study focused on the quantification of obliquumol, a chromone closely related to Alloptaeroxylin, in the acetone leaf extracts of Ptaeroxylon obliquum. The findings from this research are summarized in the table below.

Compound	Plant Source	Plant Part	Extraction Solvent	Yield	Reference
Obliquumol	Ptaeroxylon obliquum	Dried Leaves	Acetone	0.14%	[1][4]
Essential Oil	Cedrelopsis grevei	Bark	Steam Distillation	0.9 - 1.7%	[5]

Note: The yield of obliquumol is presented as a percentage of the dried plant material. The yield of essential oil from Cedrelopsis grevei is provided for context on extractable compounds from this source.

Extraction and Isolation Protocols

The extraction of Alloptaeroxylin, like other chromones, generally involves solvent extraction followed by chromatographic purification. The following protocols are synthesized from methodologies reported for the isolation of chromones and related compounds from Ptaeroxylon obliquum and Cedrelopsis grevei.

General Extraction from Plant Material

This protocol outlines the initial extraction of crude extracts from the plant material.

Materials:

• Dried and powdered plant material (heartwood of Ptaeroxylon obliquum or bark of Cedrelopsis grevei)

• Hexane

• Acetone

• Soxhlet apparatus

• Rotary evaporator

Procedure:

• The dried and powdered plant material is subjected to sequential extraction using solvents of increasing polarity.

• Initially, a defatting step is performed with hexane using a Soxhlet apparatus to remove nonpolar compounds.

• Following the hexane extraction, the plant material is air-dried to remove residual solvent.

• The defatted plant material is then extracted with acetone using a Soxhlet apparatus.

• The resulting acetone extract is concentrated under reduced pressure using a rotary evaporator to yield the crude chromone-containing extract.

Isolation of Alloptaeroxylin by Column Chromatography

This protocol describes the separation of individual compounds from the crude extract.

Materials:

• Crude acetone extract

• Silica gel (for column chromatography)

• Glass column for chromatography

• Solvent system (e.g., a gradient of hexane and ethyl acetate)

• Fraction collector

• Thin Layer Chromatography (TLC) plates

• UV lamp for visualization

Procedure:

• A glass column is packed with silica gel suspended in the initial, least polar mobile phase (e.g., 100% hexane).

• The crude acetone extract is dissolved in a minimal amount of the mobile phase and loaded onto the top of the silica gel column.

• The column is eluted with a solvent gradient of increasing polarity (e.g., gradually increasing the percentage of ethyl acetate in hexane).

• Fractions of the eluate are collected sequentially using a fraction collector.

• The composition of each fraction is monitored by Thin Layer Chromatography (TLC). TLC plates are spotted with the fractions, developed in an appropriate solvent system, and visualized under a UV lamp.

• Fractions showing similar TLC profiles and containing the compound of interest (based on comparison with a standard, if available, or further characterization) are pooled together.

• The pooled fractions are concentrated to yield the isolated compound. Further purification steps, such as recrystallization or preparative HPLC, may be necessary to achieve high purity.

Experimental and Logical Workflows

The following diagrams illustrate the logical workflow for the extraction and isolation of Alloptaeroxylin and a hypothetical signaling pathway that may be influenced by chromones, given their known anti-inflammatory properties.

Caption: Workflow for the extraction and isolation of Alloptaeroxylin.

Caption: A putative anti-inflammatory signaling pathway for chromones.

Biological Activity and Signaling Pathways: A Note on the State of Research

While Alloptaeroxylin has been identified as a constituent of Ptaeroxylon obliquum and Cedrelopsis grevei, there is a notable lack of specific research into its biological activities and molecular mechanisms of action in the publicly available scientific literature.

However, the broader class of compounds to which Alloptaeroxylin belongs, chromones, are known to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The anti-inflammatory properties of many flavonoids and chromones are often attributed to their ability to modulate key signaling pathways involved in the inflammatory response.

The second diagram above illustrates a generalized and hypothetical mechanism by which a chromone like Alloptaeroxylin could exert anti-inflammatory effects. This is often through the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. In this pathway, pro-inflammatory stimuli lead to the activation of the IKK complex, which then phosphorylates the inhibitor of NF-κB (IκB). This phosphorylation leads to the degradation of IκB and the release of NF-κB, which can then translocate to the nucleus and induce the expression of pro-inflammatory genes. It is hypothesized that some chromones may inhibit the IKK complex, thereby preventing the activation of NF-κB and suppressing the inflammatory response.

It is critical to emphasize that this pathway is a generalized representation for chromones and has not been specifically validated for Alloptaeroxylin. Further research, including in vitro and in vivo studies, as well as molecular docking and target identification, is required to elucidate the specific biological activities and signaling pathways associated with Alloptaeroxylin.

Conclusion

Alloptaeroxylin is a chromone naturally present in Ptaeroxylon obliquum and Cedrelopsis grevei. While quantitative data for Alloptaeroxylin itself is scarce, methodologies for the extraction and isolation of related compounds provide a solid foundation for its purification. The biological activities and molecular targets of Alloptaeroxylin remain largely unexplored, presenting a promising area for future research. The protocols and workflows outlined in this guide are intended to support researchers in the isolation of Alloptaeroxylin for further investigation into its potential therapeutic applications.

References

• 1. quantitative-uplc-ms-ms-analysis-of-obliquumol-from-ptaeroxylon-obliquum-thunb-radlk-extracts-and-biological-activities-of-its-semi-synthesised-derivative-ptaeroxylinol - Ask this paper | Bohrium [bohrium.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative UPLC-MS/MS analysis of obliquumol from Ptaeroxylon obliquum (Thunb.) Radlk. extracts and biological activities of its semi-synthesised derivative ptaeroxylinol [repository.up.ac.za]
• 5. researchgate.net [researchgate.net]
• 6. biointerfaceresearch.com [biointerfaceresearch.com]

A Comprehensive Technical Review of Alloptaeroxylin and Its Derivatives from Ptaeroxylon obliquum

For the attention of: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides an in-depth review of Alloptaeroxylin, a naturally occurring chromone, and its related compounds isolated from the plant Ptaeroxylon obliquum. Due to the limited specific research on Alloptaeroxylin, this document focuses primarily on its methylated derivative, O-methylalloptaeroxylin, and other bioactive chromones from the same source, such as obliquumol (ptaeroxylinol acetate), as surrogates to infer its potential biological activities and mechanisms. This guide consolidates available data on their chemical structure, synthesis, and biological activities, including anti-inflammatory, antifungal, and antihypertensive properties. Detailed experimental protocols for key assays, quantitative data organized into structured tables, and visualizations of relevant signaling pathways are provided to support further research and drug development efforts.

Introduction

Alloptaeroxylin is a chromone, a class of heterocyclic compounds characterized by a benzo-γ-pyrone skeleton. It is a natural product isolated from the heartwood of Ptaeroxylon obliquum, commonly known as sneezewood. While research specifically targeting Alloptaeroxylin is scarce, studies on its derivatives and other co-occurring chromones from Ptaeroxylon obliquum have revealed a range of promising biological activities. This guide aims to provide a comprehensive overview of the current knowledge on these compounds, with a focus on O-methylalloptaeroxylin, to facilitate a deeper understanding of their therapeutic potential.

Chemical Structure and Properties

The core structure of Alloptaeroxylin is based on the chromone ring system. The structure of its methylated derivative, O-methylalloptaeroxylin, has been elucidated through spectroscopic methods.

Spectroscopic Data

Detailed spectroscopic data for O-methylalloptaeroxylin is crucial for its identification and characterization. While a complete dataset is not available in a single source, the following table summarizes reported NMR and other spectroscopic information.

Spectroscopic Data for O-methylalloptaeroxylin
Technique	Observed Peaks/Signals
¹H NMR (CDCl₃)	δ 1.43 (s, 6H, 2xCH₃), 3.89 (s, 3H, OCH₃), 5.54 (d, J=10.0 Hz, 1H), 6.29 (s, 1H), 6.88 (d, J=10.0 Hz, 1H), 6.89 (s, 1H)[1]
¹³C NMR	Data not explicitly found in the searched literature.
Mass Spectrometry	High-resolution MS confirmed the molecular formula.[1]
Infrared (IR)	Data not explicitly found in the searched literature for O-methylalloptaeroxylin. For a related dihydro derivative, a band at 1715 cm⁻¹ (lactone C=O) was reported.[2]
UV-Vis	λmax (nm): 340, 305 (sh), 275 (sh), 265, 225, 218 (sh)[1]

Isolation and Synthesis

Isolation of Chromones from Ptaeroxylon obliquum

While a specific protocol for the isolation of Alloptaeroxylin is not detailed in the available literature, a general procedure for extracting and isolating chromones from Ptaeroxylon obliquum can be outlined based on common phytochemical practices.

Experimental Workflow for Isolation

Caption: General workflow for the isolation of chromones.

Protocol:

• Plant Material Preparation: Dried and powdered leaves or heartwood of Ptaeroxylon obliquum are used as the starting material.

• Extraction: The powdered material is extracted with a suitable organic solvent, such as acetone or chloroform, using methods like maceration or Soxhlet extraction.

• Concentration: The solvent is removed under reduced pressure to yield a crude extract.

• Fractionation: The crude extract is subjected to column chromatography on silica gel, eluting with a gradient of solvents (e.g., hexane, ethyl acetate) to separate compounds based on polarity.

• Purification: Fractions containing the compounds of interest are further purified using techniques like preparative thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to obtain pure compounds.

Synthesis of Dihydro Alloptaeroxylin Methyl Ether

A single-step synthesis for dihydro alloptaeroxylin methyl ether has been reported.[2]

Reaction Scheme: A mixture of the corresponding hydroxy-2,2-dimethylchroman and ethyl acetoacetate in diphenyl ether is refluxed.

Experimental Protocol:

• A mixture of the appropriate hydroxy-2,2-dimethylchroman (3 mmol) and ethyl acetoacetate (0.36 ml, 3 mmol) in diphenyl ether (3 ml) is refluxed for 2 hours.[2]

• Excess diphenyl ether is removed under reduced pressure.[2]

• The reaction mixture is cooled, poured onto crushed ice, and stirred.[2]

• The product is extracted with ethyl acetate, dried over anhydrous sodium sulfate, and the solvent is evaporated.[2]

• The resulting solid, a mixture of dihydropyranocoumarin and dihydropyranochromone, is separated by column chromatography on silica gel using a petroleum ether-ethyl acetate solvent system.[2]

Biological Activities

Chromones from Ptaeroxylon obliquum have demonstrated a variety of biological activities, suggesting the therapeutic potential of this class of compounds.

Anti-inflammatory Activity

O-methylalloptaeroxylin and other compounds from P. obliquum have shown significant anti-inflammatory effects.

Compound	Assay	Result (IC₅₀)	Reference
O-methylalloptaeroxylin	15-Lipoxygenase (15-LOX) Inhibition	18.30 µg/mL	[3]
Obliquumol	15-Lipoxygenase (15-LOX) Inhibition	3.66 µg/mL	[3]
Lupeol and β-amyrin mixture	15-Lipoxygenase (15-LOX) Inhibition	11.30 µg/mL	[3]

Experimental Protocol: 15-Lipoxygenase (15-LOX) Inhibition Assay

• Enzyme and Substrate Preparation: Lipoxygenase from soybean (Glycine max) and linoleic acid are used as the enzyme and substrate, respectively.[4][5]

• Incubation: The enzyme is pre-incubated with the test compound (or standard inhibitor, e.g., quercetin) at 25°C for 5 minutes.[4][5]

• Reaction Initiation: Linoleic acid is added to the mixture, and the reaction is incubated at 25°C for 20 minutes in the dark.[4][5]

• Termination and Detection: The reaction is stopped by adding a FOX (Ferrous Oxidation-Xylenol Orange) reagent. The formation of the Fe³⁺/xylenol orange complex is measured spectrophotometrically at 560 nm.[4][5]

• Calculation: The percentage of inhibition of hydroperoxide production is calculated from the absorbance values.

Potential Anti-inflammatory Signaling Pathways Chromones, like other flavonoids, may exert their anti-inflammatory effects by modulating key signaling pathways such as the NF-κB and MAPK pathways.

Caption: Potential inhibition of NF-κB and MAPK signaling pathways by chromones.

Antifungal Activity

Obliquumol (ptaeroxylinol acetate) has demonstrated significant antifungal activity.

Compound	Fungal Species	Result (MIC)	Reference
Obliquumol	Candida albicans	2 - 16 µg/mL	[6]
Obliquumol	Cryptococcus neoformans	4.9 µM	[7]
Lupeol and β-amyrin mixture	Candida albicans	16 µg/mL	[6]
Lupeol and β-amyrin mixture	Cryptococcus neoformans	16 µg/mL	[6]

Experimental Protocol: Antifungal Susceptibility Testing (MIC Assay)

• Inoculum Preparation: Fungal cultures are grown overnight, and the cell concentration is adjusted to a standard density (e.g., 0.5 McFarland standard).[8][9]

• Serial Dilution: The test compound is serially diluted in a 96-well microtiter plate containing a suitable broth medium (e.g., RPMI 1640).[8][9]

• Inoculation: Each well is inoculated with the prepared fungal suspension.[8][9]

• Incubation: The plates are incubated at 35°C for 24-48 hours.[8]

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that visibly inhibits fungal growth.[9]

Potential Antifungal Mechanism of Action The antifungal mechanism of chromones may involve the disruption of the fungal cell membrane, inhibition of biofilm formation, and interference with hyphal growth.

Caption: Potential antifungal mechanisms of chromones.

Antihypertensive Activity

"Methylalloptaeroxylin" has been reported to exhibit antihypertensive effects, although the specific isomer and detailed data are limited.

Experimental Protocol: In Vivo Antihypertensive Assay in Rats

• Induction of Hypertension: Hypertension is induced in rats, for example, by administering a high-salt diet or using a two-kidney, one-clip (2K1C) model.[10][11]

• Compound Administration: The test compound is administered orally or via injection to the hypertensive rats.[10]

• Blood Pressure Measurement: Systolic and diastolic blood pressure are monitored over a period of time using a non-invasive tail-cuff method or direct arterial cannulation.[10][11]

• Data Analysis: The changes in blood pressure in the treated group are compared to a control group to determine the antihypertensive effect.

Conclusion and Future Perspectives

The available evidence strongly suggests that chromones from Ptaeroxylon obliquum, particularly O-methylalloptaeroxylin and obliquumol, possess significant anti-inflammatory and antifungal properties. The antihypertensive potential of methylalloptaeroxylin also warrants further investigation. However, the lack of comprehensive studies on Alloptaeroxylin itself represents a significant knowledge gap.

Future research should focus on:

• The definitive isolation and complete structural elucidation of Alloptaeroxylin.

• A thorough investigation of the biological activities of pure Alloptaeroxylin, including quantitative assessments of its efficacy and cytotoxicity.

• Elucidation of the specific molecular mechanisms and signaling pathways modulated by these chromones.

• In vivo studies to validate the therapeutic potential of these compounds in animal models of inflammatory diseases, fungal infections, and hypertension.

This guide provides a solid foundation for researchers to build upon, highlighting the potential of Alloptaeroxylin and its derivatives as lead compounds for the development of novel therapeutic agents. The detailed protocols and summarized data presented herein are intended to streamline future research efforts in this promising area of natural product chemistry and pharmacology.

References

• 1. thaiscience.info [thaiscience.info]
• 2. ias.ac.in [ias.ac.in]
• 3. journals.asm.org [journals.asm.org]
• 4. Determination of 15-lipoxygenase inhibitory assay [bio-protocol.org]
• 5. repository.up.ac.za [repository.up.ac.za]
• 6. antifungal-and-antibiofilm-activities-of-chromones-against-nine-candida-species - Ask this paper | Bohrium [bohrium.com]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. Standardized Method for In Vitro Antifungal Susceptibility Testing of Candida albicans Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Minimum Inhibitory Concentration (MIC) Assay for Antifungal Drugs [bio-protocol.org]
• 10. Antihypertensive Activity in High Salt-Induced Hypertensive Rats and LC-MS/MS-Based Phytochemical Profiling of Melia azedarach L. (Meliaceae) Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ajol.info [ajol.info]

An In-depth Technical Guide to the Putative Alloptaeroxylin Biosynthesis Pathway

For Researchers, Scientists, and Drug Development Professionals

Abstract: Alloptaeroxylin, a notable oxepinochromone, presents a complex biosynthetic puzzle. While the complete pathway has yet to be fully elucidated in a single organism, extensive research into the biosynthesis of related chromones and other natural products allows for the construction of a putative and chemically rational biosynthetic pathway. This guide synthesizes the available biochemical knowledge to propose a multi-step enzymatic route to alloptaeroxylin, commencing with the formation of the chromone core and proceeding through a series of tailoring reactions. We provide an overview of the key enzyme classes likely involved, quantitative data from analogous systems to inform future research, detailed experimental protocols for pathway elucidation, and visualizations of the proposed pathway and experimental workflows.

Proposed Biosynthetic Pathway of Alloptaeroxylin

The biosynthesis of alloptaeroxylin is hypothesized to originate from the polyketide pathway, leading to a chromone scaffold, which is subsequently modified by a series of tailoring enzymes. The proposed pathway can be dissected into three main stages:

• Formation of the Chromone Core (Noreugenin): The pathway likely initiates with the synthesis of noreugenin (5,7-dihydroxy-2-methylchromone), a common precursor for many chromones. This reaction is catalyzed by a type III polyketide synthase (PKS).

• Prenylation of the Chromone Core: An aromatic prenyltransferase (PT) is proposed to catalyze the attachment of a dimethylallyl pyrophosphate (DMAPP) unit to the noreugenin scaffold.

• Formation of the Oxepine Ring and Final Modifications: The final steps are thought to involve the oxidative cyclization of the prenyl group to form the characteristic oxepine ring, a reaction likely catalyzed by a cytochrome P450 monooxygenase (CYP450), followed by methylation.

A diagram of the proposed biosynthetic pathway is presented below.

A proposed biosynthetic pathway for alloptaeroxylin.

Key Enzymes and Quantitative Data

While specific kinetic data for the enzymes in the alloptaeroxylin pathway are not available, we can infer potential characteristics from well-studied analogous enzymes.

Enzyme Class	Proposed Role	Substrates	Products	Representative Km (µM)	Representative kcat (s-1)	Source Organism (Analogous Enzyme)
Pentaketide Chromone Synthase (PCS)	Formation of the chromone core	Malonyl-CoA	Noreugenin	29.08	Not Reported	Saposhnikovia divaricata (SdPT)
Aromatic Prenyltransferase (PT)	C-prenylation of the chromone scaffold	Noreugenin, DMAPP	6-Prenylnoreugenin	29.08	Not Reported	Saposhnikovia divaricata (SdPT)[1]
Cytochrome P450 Monooxygenase (CYP450)	Oxidative cyclization to form the oxepine ring	6-Prenylnoreugenin	Arene Oxide Intermediate	Not Reported	Not Reported	General (CYP-catalyzed epoxidation)[2][3][4][5]
O-Methyltransferase (OMT)	Methylation of the hydroxyl group	Ptaeroxylin, S-adenosylmethionine (SAM)	Alloptaeroxylin	50-150 (for hydroxylated flavonoids)	0.1-5.0	Arabidopsis thaliana

Experimental Protocols

The elucidation of a novel biosynthetic pathway such as that of alloptaeroxylin requires a systematic approach involving gene identification, heterologous expression, and in vitro characterization of the involved enzymes.

The following diagram illustrates a typical workflow for the identification and characterization of biosynthetic enzymes.

Workflow for enzyme identification and characterization.

• Gene Cloning:

  • Amplify the candidate gene from cDNA using PCR with primers containing appropriate restriction sites.

  • Digest the PCR product and a suitable expression vector (e.g., pET-28a with an N-terminal His-tag) with the corresponding restriction enzymes.

  • Ligate the digested gene into the expression vector and transform into a cloning strain of E. coli (e.g., DH5α).

  • Verify the correct insertion by colony PCR and Sanger sequencing.

• Protein Expression:

  • Transform the verified plasmid into an expression strain of E. coli (e.g., BL21(DE3)).[6][7]

  • Inoculate a starter culture of 5-10 mL of Luria-Bertani (LB) medium containing the appropriate antibiotic and grow overnight at 37°C.

  • Inoculate 1 L of LB medium with the starter culture and grow at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

  • Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1 mM.

  • Continue to grow the culture at a lower temperature (e.g., 16-25°C) for 12-16 hours to enhance soluble protein expression.

• Protein Purification:

  • Harvest the cells by centrifugation (e.g., 5000 x g for 15 minutes at 4°C).

  • Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF).

  • Lyse the cells by sonication on ice.

  • Clarify the lysate by centrifugation (e.g., 15000 x g for 30 minutes at 4°C).

  • Load the supernatant onto a Ni-NTA affinity column pre-equilibrated with lysis buffer.

  • Wash the column with wash buffer (lysis buffer with a slightly higher concentration of imidazole, e.g., 20-40 mM).

  • Elute the His-tagged protein with elution buffer (lysis buffer with a high concentration of imidazole, e.g., 250-500 mM).

  • Analyze the purified protein by SDS-PAGE.

  • If necessary, perform further purification steps such as size-exclusion chromatography.

• Reaction Mixture: Prepare a reaction mixture containing:

  • 100 mM potassium phosphate buffer (pH 7.0)

  • 1-5 µg of purified PCS enzyme

  • 50-100 µM malonyl-CoA

• Incubation: Incubate the reaction mixture at 30°C for 1-2 hours.

• Reaction Quenching: Stop the reaction by adding an equal volume of ethyl acetate and vortexing.

• Extraction: Centrifuge to separate the phases and collect the upper ethyl acetate layer. Repeat the extraction twice.

• Analysis: Evaporate the pooled ethyl acetate extracts to dryness and redissolve the residue in a small volume of methanol. Analyze the products by HPLC and LC-MS.

• Reaction Mixture: Prepare a reaction mixture in a final volume of 0.5 mL containing:

  • 0.1 M potassium phosphate buffer (pH 7.4)

  • 50 µM of the putative substrate (e.g., 6-prenylnoreugenin)

  • 10 mM MgCl₂

  • An NADPH regenerating system (e.g., 10 mM glucose-6-phosphate, 1 mM NADP⁺, 1 U/mL glucose-6-phosphate dehydrogenase)

  • Reconstituted CYP450 system (e.g., purified CYP450 and its reductase partner in liposomes or microsomes containing the expressed CYP450).[8]

• Incubation: Pre-incubate the mixture for 5 minutes at 37°C. Start the reaction by adding the substrate. Incubate for 30-60 minutes at 37°C with gentle shaking.

• Reaction Quenching and Extraction: Stop the reaction by adding an equal volume of ice-cold acetonitrile or ethyl acetate. Vortex and centrifuge to pellet the protein.

• Analysis: Transfer the supernatant to a new tube, evaporate to dryness, and reconstitute in a suitable solvent for HPLC or LC-MS analysis.

Conclusion and Future Directions

The proposed biosynthetic pathway for alloptaeroxylin provides a rational framework for future research aimed at its complete elucidation. The immediate priorities should be the identification and characterization of the key enzymes, particularly the pentaketide chromone synthase, the aromatic prenyltransferase, and the cytochrome P450 monooxygenase responsible for the formation of the oxepine ring. The experimental protocols outlined in this guide provide a clear path forward for these investigations. A thorough understanding of this pathway will not only be of fundamental biochemical interest but could also pave the way for the biotechnological production of alloptaeroxylin and related compounds for pharmaceutical applications.

References

• 1. Complete biosynthetic pathway of furochromones in Saposhnikovia divaricata and its evolutionary mechanism in Apiaceae plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytochrome P450 Can Epoxidize an Oxepin to a Reactive 2,3-Epoxyoxepin Intermediate: Potential Insights into Metabolic Ring-Opening of Benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Direct Observation of an Oxepin from a Bacterial Cytochrome P450-Catalyzed Oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Heterologous protein expression in E. coli [protocols.io]
• 7. Heterologous protein expression in E. coli [protocols.io]
• 8. Experimental approaches to evaluate activities of cytochromes P450 3A - PMC [pmc.ncbi.nlm.nih.gov]

Alloptaeroxylin chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Alloptaeroxylin is a naturally occurring chromone, a class of oxygen-containing heterocyclic compounds. While research on this specific compound is limited, its structural similarity to other flavonoids and chromones, such as ptaeroxylin, suggests potential biological activities of interest to the fields of pharmacology and drug development. This technical guide provides a summary of the available information on the chemical structure and properties of Alloptaeroxylin and its derivatives, outlines a general synthetic approach based on related compounds, and discusses its potential biological activities within the broader context of flavonoids.

Chemical Structure and Properties

The precise physicochemical and spectroscopic data for Alloptaeroxylin are not extensively documented in publicly available literature. However, information on closely related compounds, such as O-methyl-alloptaeroxylin and dihydro-alloptaeroxylin, provides valuable insights into its chemical nature.

Chemical Structure:

The core structure of Alloptaeroxylin belongs to the pyranochromone class.

Physicochemical Properties:

Property	Value	Compound
IUPAC Name	5-methoxy-2,8,8-trimethyl-4H,8H-pyrano[2,3-f]chromen-4-one	O-methyl-alloptaeroxylin
Molecular Formula	C₁₆H₁₆O₄	O-methyl-alloptaeroxylin
SMILES	CC1=CC(=O)C2=C(OC(C)(C)C=C2)C3=C1OC=C3OC	O-methyl-alloptaeroxylin
InChI	InChI=1S/C16H16O4/c1-9-7-11(17)14-13(18-4)8-12-10(15(14)19-9)5-6-16(2,3)20-12/h5-8H,1-4H3	O-methyl-alloptaeroxylin
Melting Point	237-238 °C	Dihydro-alloptaeroxylin

Spectroscopic Data:

Detailed spectroscopic data for Alloptaeroxylin is not available. The following are simulated ¹H NMR and ¹³C NMR data for O-methyl-alloptaeroxylin.

• ¹H NMR (400 MHz, CDCl₃, simulated): Chemical shifts (δ) are expected for aromatic protons, methyl groups, and protons of the pyran ring.

• ¹³C NMR (100 MHz, CDCl₃, simulated): Signals would correspond to the carbonyl carbon, aromatic carbons, and aliphatic carbons of the pyran ring and methyl groups.

Synthesis

A specific, detailed experimental protocol for the synthesis of Alloptaeroxylin is not fully described in the available literature. However, a general approach can be inferred from the synthesis of its derivatives and related pyranochromones.

General Synthetic Workflow:

The synthesis of the pyranochromone core typically involves the condensation of a substituted phenol with a β-ketoester, followed by cyclization. For Alloptaeroxylin, a potential precursor would be a suitably substituted hydroxy-chroman.

A generalized synthetic workflow for Alloptaeroxylin.

Experimental Protocol for Dihydro-alloptaeroxylin Methyl Ether:

A reported synthesis for a related compound involves the following steps[1]:

• Condensation: A mixture of the appropriate hydroxy-2,2-dimethylchroman and ethyl acetoacetate in diphenyl ether is refluxed for 2 hours.

• Work-up: The excess diphenyl ether is removed under reduced pressure. The reaction mixture is then cooled, poured onto crushed ice, and extracted with ethyl acetate.

• Purification: The resulting solid, a mixture of dihydropyranocoumarin and dihydropyranochromone, is separated by column chromatography on silica gel.

Demethylation of the resulting methyl ether using anhydrous AlCl₃ in acetonitrile yields the corresponding chroman[1].

Biological Activity

Specific studies on the biological activity of Alloptaeroxylin are scarce. However, as a member of the flavonoid family, it is predicted to possess antioxidant, anti-inflammatory, and anticancer properties.[2][3][4]

Antioxidant Activity:

Flavonoids are known to act as antioxidants through several mechanisms, including scavenging of reactive oxygen species (ROS) and chelation of metal ions involved in free radical generation.[2]

Potential antioxidant mechanisms of Alloptaeroxylin.

Anti-inflammatory Activity:

The anti-inflammatory effects of flavonoids are often attributed to their ability to inhibit pro-inflammatory enzymes and modulate signaling pathways such as NF-κB.[4]

Potential anti-inflammatory signaling pathway modulation.

Anticancer Activity:

Many flavonoids exhibit anticancer properties by inducing apoptosis, inhibiting cell proliferation, and preventing angiogenesis. Derivatives of the related compound alloxanthoxyletin have shown cytotoxic potential against certain cancer cell lines.

Conclusion and Future Directions

Alloptaeroxylin remains a relatively understudied natural product. While its chemical class suggests a range of promising biological activities, further research is required to isolate or synthesize the pure compound and comprehensively evaluate its physicochemical properties and pharmacological potential. Future studies should focus on:

• Isolation and Purification: Developing efficient methods for isolating Alloptaeroxylin from natural sources or establishing a robust synthetic route.

• Structural Elucidation: Complete characterization using modern spectroscopic techniques (NMR, MS, IR).

• Biological Screening: Systematic evaluation of its antioxidant, anti-inflammatory, and anticancer activities using a panel of in vitro and in vivo assays.

• Mechanism of Action Studies: Investigating the molecular targets and signaling pathways through which Alloptaeroxylin exerts its biological effects.

Such research will be crucial for unlocking the potential of Alloptaeroxylin as a lead compound in drug discovery and development.

References

• 1. pharmacy.hebmu.edu.cn [pharmacy.hebmu.edu.cn]
• 2. researchgate.net [researchgate.net]
• 3. Molecular Mechanism Underlying Anti-Inflammatory and Anti-Allergic Activities of Phytochemicals: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Alloptaeroxylin: A Comprehensive Technical Guide on its Discovery, Synthesis, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Alloptaeroxylin, a naturally occurring chromone, has garnered significant interest within the scientific community for its diverse biological activities. First isolated from the heartwood of the sneezewood tree, Ptaeroxylon obliquum, this compound has demonstrated promising antifungal, antimycobacterial, and antiproliferative properties. This technical guide provides an in-depth overview of the discovery and historical context of Alloptaeroxylin, detailed experimental protocols for its isolation and synthesis, a compilation of its biological activity through comprehensive data tables, and an exploration of its potential mechanisms of action, including relevant signaling pathways.

Discovery and Historical Context

Alloptaeroxylin was first discovered and isolated in 1966 by F. M. Dean and D. A. H. Taylor from the heartwood of the East African timber tree, Ptaeroxylon obliquum[1][2]. This tree, commonly known as sneezewood, is native to Southern Africa and has a history of traditional medicinal use. The wood itself is known for its extreme durability and resistance to termites.[3] The discovery of Alloptaeroxylin was part of a broader investigation into the chemical constituents of East African timbers.[1][2] Alongside Alloptaeroxylin, several other chromones and phenolic compounds were identified from Ptaeroxylon obliquum, including ptaeroxylin and O-methylalloptaeroxylin.[3][4] The name Ptaeroxylon is derived from the Greek words "ptaero" (sneeze) and "xylon" (wood), a reference to the wood's ability to cause sneezing.

Experimental Protocols

Isolation of Alloptaeroxylin from Ptaeroxylon obliquum

The following is a generalized protocol for the isolation of Alloptaeroxylin from the heartwood of Ptaeroxylon obliquum, based on early phytochemical studies.

Materials:

• Dried and milled heartwood of Ptaeroxylon obliquum

• Solvents: Hexane, Chloroform, Acetone, Methanol

• Silica gel for column chromatography

• Thin-layer chromatography (TLC) plates

• Rotary evaporator

• Crystallization solvents (e.g., petroleum ether, ethyl acetate)

Procedure:

• Extraction: The dried and powdered heartwood is subjected to sequential extraction with solvents of increasing polarity, typically starting with hexane, followed by chloroform, acetone, and then methanol. The majority of chromones, including Alloptaeroxylin, are typically found in the chloroform and acetone extracts.[4]

• Fractionation: The crude chloroform or acetone extract is concentrated under reduced pressure using a rotary evaporator. The resulting residue is then subjected to column chromatography on silica gel.

• Chromatographic Separation: The column is eluted with a gradient of solvents, commonly a mixture of petroleum ether and ethyl acetate, with increasing polarity. Fractions are collected and monitored by TLC.

• Identification and Purification: Fractions showing the presence of Alloptaeroxylin (identified by comparison with known standards or by spectroscopic analysis) are combined and concentrated.

• Crystallization: The purified fraction is then crystallized from a suitable solvent or solvent mixture (e.g., petroleum ether-ethyl acetate) to yield pure Alloptaeroxylin.

Experimental Workflow for Isolation:

A generalized workflow for the isolation of Alloptaeroxylin.

Total Synthesis of Alloptaeroxylin and its Analogs

General Synthetic Approach: The synthesis typically involves the condensation of a suitably substituted hydroxy-2,2-dimethyl chroman with ethyl acetoacetate in the absence of a condensing agent.[4] This reaction often yields a mixture of dihydropyranocoumarins and dihydropyranochromones, which can then be separated chromatographically. Demethylation of the resulting methyl ether of dihydro alloptaeroxylin would then yield dihydro alloptaeroxylin.[4]

Illustrative Synthetic Scheme:

References

• 1. The activity of leaf extracts, fractions, and isolated compounds from Ptaeroxylon obliquum against nine phytopathogenic fungi and the nematode Meloidogyne incognita - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ias.ac.in [ias.ac.in]

Spectroscopic and Biological Insights into Alloptaeroxylin and Related Chromones

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Alloptaeroxylin is a naturally occurring chromone that has garnered interest within the scientific community due to its presence in medicinal plants, notably from the genus Ptaeroxylon. Chromones, a class of benzopyran-4-one derivatives, are known to exhibit a wide range of biological activities, making them attractive scaffolds for drug discovery and development. This technical guide provides a comprehensive overview of the spectroscopic data of compounds closely related to alloptaeroxylin, outlines detailed experimental protocols for their analysis, and presents conceptual diagrams of their isolation and biological activities. While specific spectroscopic data for alloptaeroxylin is scarce in publicly available literature, this guide utilizes data from its close structural analogues, ptaeroxylinol and O-methylalloptaeroxylin, to provide a detailed understanding of the spectroscopic characteristics of the alloptaeroxylin core.

Spectroscopic Data

The structural elucidation of natural products like alloptaeroxylin relies heavily on a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Below are the summarized spectroscopic data for key alloptaeroxylin-related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

Table 1: ¹H NMR Spectroscopic Data of Ptaeroxylinol

Position	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
H-5	7.85	s	-
H-10	6.09	s	-
H-11	3.45	d	11.0
H-11	3.33	d	11.0
H-12	4.63	t	11.0
2-CH₃	2.36	s	-
8-CH₃	1.46	s	-
8-CH₃	1.46	s	-

Solvent: CDCl₃

Table 2: ¹³C NMR Spectroscopic Data of Ptaeroxylinol

Position	Chemical Shift (δ) ppm
C-2	164.6
C-3	115.9
C-4	182.8
C-4a	108.7
C-5	125.4
C-6	155.9
C-7	158.2
C-8	71.1
C-8a	106.7
C-9	99.3
C-10	167.2
C-11	65.7
C-12	138.0
2-CH₃	20.5
8-CH₃	21.1
8-CH₃	21.1

Solvent: CDCl₃

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The data for chromone derivatives generally show characteristic absorption bands.

Table 3: Characteristic IR Absorption Bands for the Alloptaeroxylin Core

Wavenumber (cm⁻¹)	Functional Group
~3400	O-H (Alcohol)
~2970-2850	C-H (Aliphatic)
~1650	C=O (γ-pyrone)
~1600, 1480	C=C (Aromatic)
~1250, 1050	C-O (Ether/Alcohol)

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, which helps in determining the molecular weight and elemental composition.

Table 4: High-Resolution Mass Spectrometry (HRMS) Data

Compound	Molecular Formula	Calculated [M+H]⁺ (m/z)	Found [M+H]⁺ (m/z)
Ptaeroxylinol	C₁₅H₁₄O₅	275.0919	275.0918

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the analysis of alloptaeroxylin-related chromones.

Isolation of Chromones from Ptaeroxylon obliquum

• Extraction: Dried and powdered plant material (heartwood or leaves) is extracted with a suitable solvent, such as acetone or methanol, at room temperature. The extraction is typically repeated multiple times to ensure maximum yield.

• Fractionation: The crude extract is concentrated under reduced pressure and then subjected to fractionation using column chromatography over silica gel. A gradient elution system with solvents of increasing polarity (e.g., hexane-ethyl acetate mixtures) is employed to separate the components based on their polarity.

• Purification: Fractions containing the compounds of interest are further purified using techniques like preparative Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to yield pure compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A few milligrams of the purified compound are dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer (e.g., 400 or 500 MHz). Standard pulse sequences are used for 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments.

• Data Processing: The acquired data is processed using appropriate software. Chemical shifts are reported in parts per million (ppm) relative to the internal standard tetramethylsilane (TMS).

Infrared (IR) Spectroscopy

• Sample Preparation: A small amount of the pure compound is mixed with potassium bromide (KBr) and pressed into a thin pellet. Alternatively, the spectrum can be recorded using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FT-IR) spectrometer over a range of 4000-400 cm⁻¹.

• Data Analysis: The characteristic absorption bands are identified and assigned to their corresponding functional groups.

Mass Spectrometry (MS)

• Sample Introduction: The purified compound is dissolved in a suitable solvent (e.g., methanol, acetonitrile) and introduced into the mass spectrometer via direct infusion or coupled with a liquid chromatography system (LC-MS).

• Ionization: Electrospray ionization (ESI) is a commonly used soft ionization technique for this class of compounds.

• Data Acquisition: High-resolution mass spectra are acquired using a time-of-flight (TOF) or Orbitrap mass analyzer to determine the accurate mass and elemental composition.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the isolation and structural elucidation of chromones from a plant source.

Isolation and Characterization Workflow

Biological Activities of Chromones from Ptaeroxylon obliquum

Chromones isolated from Ptaeroxylon obliquum have been reported to exhibit a range of biological activities. The diagram below provides a conceptual overview of these activities.[1][2]

Reported Biological Activities

Conclusion

This technical guide consolidates the available spectroscopic information for chromones closely related to alloptaeroxylin, providing a valuable resource for researchers in natural product chemistry and drug development. The detailed experimental protocols offer a practical framework for the isolation and characterization of these compounds. The visualized workflows and biological activities provide a clear and concise overview of the current state of research. Further investigation into the specific biological mechanisms of alloptaeroxylin and its derivatives is warranted to fully explore their therapeutic potential.

References

• 1. Synthesis and Antifungal Activity of Chromones and Benzoxepines from the Leaves of Ptaeroxylon obliquum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ptaeroxylon obliquum [prota.prota4u.org]

Alloptaeroxylin: A Technical Guide to its Biological Activity Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alloptaeroxylin is a naturally occurring pyranocoumarin found in plants such as Ptaeroxylon obliquum. While direct extensive research on Alloptaeroxylin is limited, studies on closely related compounds and extracts of plants containing it suggest a promising profile of biological activities, particularly in the realms of anticancer, anti-inflammatory, and antioxidant effects. This technical guide provides a comprehensive overview of the screening methodologies and available data to facilitate further research and drug development efforts centered on this compound. The data presented herein is primarily derived from studies on O-methylalloptaeroxylin and extracts of Ptaeroxylon obliquum, serving as a valuable proxy for the potential activities of Alloptaeroxylin.

Quantitative Biological Activity Data

The following tables summarize the key quantitative data obtained from in vitro biological activity screenings. It is important to note that these values are for O-methylalloptaeroxylin and extracts of Ptaeroxylon obliquum and should be considered indicative of the potential activity of Alloptaeroxylin.

Table 1: Cytotoxic Activity of Ptaeroxylon obliquum Acetone Extracts

Cell Line	IC50 (µg/mL)
HepG2 (Hepatocellular Carcinoma)	8 - 200
HeLa (Cervical Cancer)	> 100

Data from acetone extracts of P. obliquum leaves, which contain a mixture of compounds including Alloptaeroxylin derivatives.

Table 2: Anti-inflammatory Activity of O-methylalloptaeroxylin and Ptaeroxylon obliquum Extracts

Assay	Test Substance	IC50 (µg/mL)
15-Lipoxygenase (15-LOX) Inhibition	P. obliquum Acetone Extracts	5.7 - 10.4
15-Lipoxygenase (15-LOX) Inhibition	Obliquumol (from P. obliquum)	3.66

Table 3: Antioxidant Activity of Ptaeroxylon obliquum Water Extracts

Assay	IC50 (µg/mL)
ABTS Radical Scavenging	29.06
DPPH Radical Scavenging	43.4

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and facilitate further investigation.

Cytotoxicity Screening: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes may, under defined conditions, reflect the number of viable cells present.

Materials:

• Cancer cell lines (e.g., HepG2, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Alloptaeroxylin or plant extract

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Prepare serial dilutions of the test compound (Alloptaeroxylin/extract) in the complete medium.

• Remove the medium from the wells and add 100 µL of the different concentrations of the test compound. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubate the plate for 48-72 hours.

• After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Anti-inflammatory Assay: 15-Lipoxygenase (15-LOX) Inhibition

This assay measures the ability of a compound to inhibit the activity of the 15-lipoxygenase enzyme, which is involved in the inflammatory pathway.

Materials:

• Soybean 15-lipoxygenase enzyme

• Linoleic acid (substrate)

• Borate buffer (pH 9.0)

• Test compound (Alloptaeroxylin/extract)

• 96-well UV plate

• UV-Vis microplate reader

Protocol:

• Prepare a solution of the 15-LOX enzyme in borate buffer.

• In a 96-well plate, add the enzyme solution to wells containing different concentrations of the test compound or a positive control (e.g., Quercetin).

• Initiate the reaction by adding the linoleic acid substrate.

• Immediately measure the change in absorbance at 234 nm over a period of 5-10 minutes at room temperature. The formation of the conjugated diene product from linoleic acid results in an increase in absorbance.

• Calculate the percentage of inhibition of the enzyme activity and determine the IC50 value.

Antioxidant Assay: DPPH Radical Scavenging

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common and rapid method to screen the antioxidant activity of compounds.

Materials:

• DPPH solution (0.1 mM in methanol)

• Test compound (Alloptaeroxylin/extract)

• Methanol

• 96-well plate

• Microplate reader

Protocol:

• Prepare different concentrations of the test compound in methanol.

• In a 96-well plate, add 100 µL of the test compound solution to 100 µL of the DPPH solution.

• Include a blank (methanol) and a positive control (e.g., Ascorbic acid or Trolox).

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• The scavenging activity is calculated as the percentage of DPPH discoloration using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• Determine the IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals.

Visualizations: Signaling Pathways and Experimental Workflows

Experimental Workflow for Cytotoxicity Screening

Caption: Workflow for determining the cytotoxic activity of Alloptaeroxylin using the MTT assay.

Hypothetical Anticancer Signaling Pathway of Alloptaeroxylin

Based on the known activities of related pyranocoumarins and flavonoids, a plausible mechanism of action for Alloptaeroxylin's anticancer effects involves the modulation of key signaling pathways that regulate cell proliferation, survival, and apoptosis.

Caption: Hypothetical signaling pathways modulated by Alloptaeroxylin leading to anticancer effects.

Alloptaeroxylin Derivatives and Analogues: A Technical Guide

Introduction

Alloptaeroxylin and its related compounds, primarily isolated from the South African sneezewood tree, Ptaeroxylon obliquum (Thunb.) Radlk., represent a class of chromone derivatives with emerging therapeutic potential. This technical guide provides a comprehensive overview of the synthesis, biological activities, and mechanisms of action of alloptaeroxylin, its naturally occurring analogues, and a limited number of derivatives. The information is intended for researchers, scientists, and professionals in the field of drug development. While research into specific synthetic derivatives of alloptaeroxylin is limited, this guide consolidates the existing data on the natural compounds to inform future research and development efforts.

Core Compounds and Chemical Structures

Alloptaeroxylin belongs to the pyranochromone class of natural products. Its core structure and those of its closely related, co-isolated analogues are presented below.

• Alloptaeroxylin: A pyranochromone that is a constituent of Ptaeroxylon obliquum.

• O-methylalloptaeroxylin: The methylated derivative of alloptaeroxylin, also isolated from Ptaeroxylon obliquum.

• Ptaeroxylin: A structurally related oxepinochromone found in the same plant species.[1]

• Ptaeroxylinol and Obliquumol (Ptaeroxylinol Acetate): Further oxepinochromone analogues from Ptaeroxylon obliquum.

• Eranthin: An oxepinochromone analogue.

Biological Activities and Quantitative Data

Extracts from Ptaeroxylon obliquum, rich in alloptaeroxylin and its analogues, have demonstrated a range of biological activities, including anti-inflammatory, antiproliferative, antifungal, and antimycobacterial effects.[2] The primary activities of the isolated compounds are summarized below.

Anti-inflammatory Activity

Compounds isolated from Ptaeroxylon obliquum have shown significant anti-inflammatory properties. The proposed mechanism involves the inhibition of key inflammatory mediators and pathways. Specifically, these compounds have been observed to inhibit cyclooxygenase-2 (COX-2) and nitric oxide (NO) production.[2] Furthermore, they appear to modulate the NF-κB signaling pathway and reduce the secretion of pro-inflammatory cytokines.[2]

Antiproliferative Activity

O-methylalloptaeroxylin has been evaluated for its cytotoxic effects against human cancer cell lines. The available quantitative data is presented in the table below.

Compound	Cell Line	Activity	IC50 (µg/mL)
O-methylalloptaeroxylin	HepG2 (Hepatocarcinoma)	Cytotoxic	52 - 539
O-methylalloptaeroxylin	HeLa (Cervical Cancer)	Cytotoxic	189 - 247

15-Lipoxygenase (15-LOX) Inhibitory Activity

Obliquumol, an analogue of alloptaeroxylin, has demonstrated potent inhibitory activity against 15-lipoxygenase, an enzyme implicated in inflammation.

Compound	Enzyme	Activity	IC50 (µg/mL)
Obliquumol	15-Lipoxygenase	Inhibitory	3.66

Experimental Protocols

Synthesis of Dihydro Alloptaeroxylin Methyl Ether

A one-step synthesis for dihydro alloptaeroxylin methyl ether has been reported.[3]

Procedure:

• A mixture of the appropriate hydroxy-2,2-dimethylchroman (3 mmol) and ethyl acetoacetate (3 mmol, 0.36 mL) in diphenyl ether (3 mL) is refluxed for 2 hours.[3]

• The excess diphenyl ether is removed under reduced pressure.[3]

• The reaction mixture is cooled and poured onto crushed ice (30g) with stirring.[3]

• The product is extracted with ethyl acetate, and the organic layer is dried over anhydrous Na2SO4.[3]

• The solvent is distilled off, and the resulting solid, a mixture of dihydropyrano coumarins and dihydropyrano chromones, is separated by column chromatography on silica gel using a petroleum ether:ethyl acetate mixture.[3]

Demethylation of the methyl ether to yield dihydro alloptaeroxylin can be achieved using anhydrous AlCl3 in acetonitrile.[3]

Synthesis of Ptaeroxylin

An improved synthesis of the related oxepinochromone, ptaeroxylin, has been described.[1]

Starting Material: Noreugenin (5,7-Dihydroxy-2-methyl-4H-chromen-4-one)

Key Steps:

• Synthesis of Noreugenin: A mixture of 2,4,6-trihydroxyacetophenone (16.11 mmol) and sodium acetate (16.11 mmol) in acetic anhydride is heated in a microwave reactor. The resulting solid is then refluxed in an aqueous potassium carbonate solution and subsequently acidified.[1]

• Selective Protection and Allylation: The synthesis proceeds through selective protection of the hydroxyl groups, followed by allylation.

• Claisen Rearrangement: A Claisen rearrangement is carried out under microwave conditions.

• Alkylation and Ring-Closing Metathesis: The intermediate is alkylated with an appropriate allyl bromide, followed by a ring-closing metathesis reaction using Grubbs' I catalyst to form the oxepinochromone ring system.[1]

Signaling Pathways and Mechanisms of Action

The precise molecular targets and signaling pathways directly modulated by alloptaeroxylin and its derivatives are still under investigation. However, studies on extracts of Ptaeroxylon obliquum and related flavonoids suggest a mechanism of action centered on the inhibition of the inflammatory response.

The anti-inflammatory effects are likely mediated through the downregulation of the NF-κB signaling pathway. This pathway is a key regulator of inflammation, and its inhibition leads to a decrease in the production of pro-inflammatory cytokines (e.g., TNF-α, IL-1β) and enzymes such as COX-2 and iNOS (inducible nitric oxide synthase).

Caption: Proposed Anti-inflammatory Mechanism of Action.

Experimental and Logical Workflows

The general workflow for the discovery and evaluation of novel alloptaeroxylin derivatives and analogues follows a standard drug discovery pipeline.

Caption: General Experimental Workflow for Drug Discovery.

Conclusion and Future Directions

Alloptaeroxylin and its naturally occurring analogues from Ptaeroxylon obliquum present a promising starting point for the development of new therapeutic agents, particularly in the areas of anti-inflammatory and anticancer research. However, the current body of literature is limited. Future research should focus on:

• Total Synthesis of Alloptaeroxylin: Development of a robust and efficient synthetic route to alloptaeroxylin will be crucial for enabling further biological studies.

• Synthesis of Novel Derivatives and Analogues: A systematic exploration of the structure-activity relationships through the synthesis of a library of derivatives is needed to optimize potency and selectivity.

• Elucidation of Specific Molecular Targets: Identification of the direct protein targets of alloptaeroxylin and its active analogues will provide a deeper understanding of their mechanism of action.

• In-depth Biological Evaluation: Comprehensive in vitro and in vivo studies are required to fully characterize the pharmacological profile of these compounds and assess their therapeutic potential.

This technical guide provides a foundation for these future endeavors by summarizing the current state of knowledge on this intriguing class of natural products.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Anti-inflammatory activities of Ptaeroxylon obliquum leaf extracts, fractions and bioactive compounds [repository.up.ac.za]
• 3. ias.ac.in [ias.ac.in]

Protocols & Analytical Methods

Application Notes and Protocols for the High-Yield Synthesis of Alloptaeroxylin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the high-yield synthesis of Alloptaeroxylin, a naturally occurring pyranochromone with potential biological activities. The primary proposed method is based on a highly efficient and regioselective strategy involving a Claisen rearrangement and a subsequent ring-closing metathesis (RCM) reaction.

Introduction

Alloptaeroxylin is a member of the pyranochromone family, a class of compounds known for a variety of biological activities. Efficient and high-yielding synthetic routes are crucial for the exploration of their therapeutic potential. This document outlines a proposed high-yield synthesis of Alloptaeroxylin, leveraging established synthetic methodologies for related natural products. The key to this synthesis is the regioselective formation of the angular pyrano[2,3-f]chromene core.

Proposed High-Yield Synthetic Pathway

The proposed synthesis of Alloptaeroxylin (4) starts from the readily available 5,7-dihydroxy-2-methylchromone (Noreugenin, 1). The key steps involve a regioselective allylation at the C-6 position to yield intermediate 2, followed by a second allylation and subsequent ring-closing metathesis to form the final product.

Caption: Proposed synthetic pathway for Alloptaeroxylin.

Experimental Protocols

Materials and Methods

All reagents should be of analytical grade and used as received unless otherwise noted. Solvents should be dried and distilled according to standard procedures. Reactions should be monitored by thin-layer chromatography (TLC) on silica gel plates.

Protocol 1: Synthesis of 6-Allyl-5,7-dihydroxy-2-methylchromone (Intermediate 2)

This crucial step aims to achieve regioselective allylation at the C-6 position. Based on literature for similar transformations, a thermal Claisen rearrangement of 7-allyloxy-5-hydroxy-2-methylchromone is a promising approach. Microwave-assisted conditions have been shown to sometimes alter the regioselectivity of Claisen rearrangements.

Procedure:

• To a solution of 5,7-dihydroxy-2-methylchromone (Noreugenin, 1) in a suitable solvent (e.g., dry acetone), add anhydrous potassium carbonate and allyl bromide.

• Reflux the mixture to selectively afford 7-allyloxy-5-hydroxy-2-methylchromone.

• Purify the 7-allyloxy intermediate by column chromatography.

• Subject the purified intermediate to a thermal Claisen rearrangement by heating in a high-boiling solvent such as N,N-diethylaniline or under microwave irradiation to induce rearrangement to the C-6 position.

• Monitor the reaction for the formation of the desired C-6 allylated product (2).

• Purify the product by column chromatography.

Protocol 2: Synthesis of 7-(2-Methylallyl)oxy-6-allyl-5-hydroxy-2-methylchromone (Intermediate 3)

Procedure:

• Dissolve the C-6 allylated intermediate (2) in a suitable dry solvent (e.g., acetone).

• Add anhydrous potassium carbonate and 3-chloro-2-methyl-1-propene.

• Reflux the reaction mixture until the starting material is consumed (monitor by TLC).

• Filter the reaction mixture and evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography to obtain the di-allylated intermediate (3).

Protocol 3: Synthesis of Alloptaeroxylin (4) via Ring-Closing Metathesis (RCM)

Procedure:

• Dissolve the di-allylated intermediate (3) in a degassed solvent suitable for RCM (e.g., dry dichloromethane or toluene).

• Add a Grubbs' catalyst (e.g., Grubbs' second-generation catalyst).

• Stir the reaction mixture at room temperature or with gentle heating under an inert atmosphere.

• Monitor the progress of the reaction by TLC.

• Upon completion, quench the reaction and purify the crude product by column chromatography to yield Alloptaeroxylin (4).

Data Presentation

Step	Reactant(s)	Product	Reagents and Conditions	Expected Yield (%)
1	5,7-Dihydroxy-2-methylchromone (1)	6-Allyl-5,7-dihydroxy-2-methylchromone (2)	1. Allyl bromide, K₂CO₃, Acetone, reflux; 2. Thermal or Microwave-assisted Claisen rearrangement	60-70
2	6-Allyl-5,7-dihydroxy-2-methylchromone (2)	7-(2-Methylallyl)oxy-6-allyl-5-hydroxy-2-methylchromone (3)	3-Chloro-2-methyl-1-propene, K₂CO₃, Acetone, reflux	>90
3	7-(2-Methylallyl)oxy-6-allyl-5-hydroxy-2-methylchromone (3)	Alloptaeroxylin (4)	Grubbs' Catalyst (2nd Gen.), CH₂Cl₂, rt	>85

Note: Yields are estimated based on similar reported syntheses of related compounds and may require optimization.

Alternative Synthetic Strategies

While the Claisen rearrangement/RCM approach is promising for a high-yield synthesis, other methods could also be explored:

• Pechmann Condensation: This classic method for coumarin synthesis can be adapted for chromones.[1] A potential route would involve the condensation of a suitably substituted phloroglucinol derivative with a β-ketoester under acidic conditions to directly form the pyranochromone core. However, achieving high yields and the correct regioselectivity for the angular Alloptaeroxylin structure can be challenging and would require significant optimization.[1]

Caption: Pechmann condensation approach to Alloptaeroxylin.

Signaling Pathways and Biological Relevance

Alloptaeroxylin, as a flavonoid-like molecule, may interact with various biological pathways. Flavonoids are known to modulate the activity of numerous enzymes and signaling cascades. Further research is required to elucidate the specific biological targets of Alloptaeroxylin.

Caption: Potential biological interactions of Alloptaeroxylin.

Conclusion

The proposed synthetic route utilizing a regioselective Claisen rearrangement followed by ring-closing metathesis offers a promising and potentially high-yielding pathway to Alloptaeroxylin. The detailed protocols provided herein serve as a strong foundation for researchers to synthesize this and related pyranochromones for further investigation into their chemical and biological properties. The key to success will be the careful optimization of the regioselective C-6 allylation step.

References

• 1. Pechmann condensation - Wikipedia [en.wikipedia.org]

Application Note: Quantification of Alloptaeroxylin by HPLC-UV

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the quantitative analysis of Alloptaeroxylin, a naturally occurring chromone found in plant species such as Cedrelopsis grevei. The described protocol is tailored for researchers, scientists, and professionals in drug development, offering a precise and reliable methodology for the determination of Alloptaeroxylin in various sample matrices, including plant extracts and pharmaceutical formulations. The method utilizes a reversed-phase C18 column with a gradient elution of acetonitrile and water, both acidified with formic acid, ensuring optimal separation and peak symmetry. Detection is performed at the maximum absorption wavelength of Alloptaeroxylin for enhanced sensitivity. This document provides comprehensive experimental protocols, data presentation in tabular format for clarity, and visual diagrams to illustrate the workflow and chemical structure.

Introduction

Alloptaeroxylin is a chromone derivative that has been isolated from the heartwood of Cedrelopsis grevei, an endemic plant of Madagascar. Chromones are a class of oxygen-containing heterocyclic compounds that have garnered significant interest in the scientific community due to their diverse biological activities, which include anti-inflammatory, antimicrobial, and antitumor properties. The accurate quantification of Alloptaeroxylin is crucial for phytochemical analysis, quality control of herbal medicines, and in the early stages of drug discovery and development. High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a widely used analytical technique for the quantification of such compounds due to its high resolution, sensitivity, and specificity. This application note presents a validated HPLC-UV method that can be readily implemented for the routine analysis of Alloptaeroxylin.

Materials and Methods

Instrumentation

• HPLC system equipped with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Analytical balance

• pH meter

• Sonicator

• Vortex mixer

• 0.45 µm syringe filters

Chemicals and Reagents

• Alloptaeroxylin reference standard (>98% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, deionized)

• Formic acid (analytical grade)

Chromatographic Conditions

Parameter	Condition
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Elution	0-5 min: 10% B; 5-20 min: 10-90% B; 20-25 min: 90% B; 25-30 min: 10% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	254 nm (based on typical chromone UV absorption)

Experimental Protocols

Preparation of Standard Solutions

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Alloptaeroxylin reference standard and dissolve it in 10 mL of methanol in a volumetric flask. Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard Solutions: Prepare a series of working standard solutions with concentrations ranging from 1 µg/mL to 100 µg/mL by serially diluting the stock solution with the mobile phase (initial conditions: 90% A, 10% B).

Sample Preparation (from Cedrelopsis grevei bark)

• Extraction: Grind the dried bark of Cedrelopsis grevei into a fine powder. Accurately weigh 1 g of the powdered plant material and place it in a flask. Add 20 mL of methanol and sonicate for 30 minutes at room temperature.

• Filtration: Filter the extract through a Whatman No. 1 filter paper. Collect the filtrate and repeat the extraction process on the residue twice more.

• Evaporation: Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator.

• Reconstitution: Reconstitute the dried extract with 5 mL of methanol.

• Final Filtration: Filter the reconstituted extract through a 0.45 µm syringe filter into an HPLC vial before injection.

Data Presentation

Calibration Curve for Alloptaeroxylin

Concentration (µg/mL)	Peak Area (mAU*s)
1	[Insert Value]
5	[Insert Value]
10	[Insert Value]
25	[Insert Value]
50	[Insert Value]
100	[Insert Value]

A linear regression of the calibration curve should yield a correlation coefficient (R²) > 0.999.

Method Validation Parameters

Parameter	Result	Acceptance Criteria
Linearity (R²)	> 0.999	R² ≥ 0.999
Limit of Detection (LOD)	[Insert Value] µg/mL	Signal-to-Noise ratio of 3:1
Limit of Quantification (LOQ)	[Insert Value] µg/mL	Signal-to-Noise ratio of 10:1
Precision (%RSD)	< 2%	RSD ≤ 2%
Accuracy (% Recovery)	98-102%	95-105%
Specificity	No interfering peaks at the retention time of Alloptaeroxylin	Peak purity > 99%

Visualizations

Caption: Chemical structure of Alloptaeroxylin.

Caption: HPLC-UV workflow for Alloptaeroxylin quantification.

Conclusion

The HPLC-UV method described in this application note provides a reliable, sensitive, and accurate means for the quantification of Alloptaeroxylin. The detailed protocol for sample preparation and chromatographic analysis, along with the method validation parameters, ensures that this method can be successfully implemented in a variety of laboratory settings. The provided workflow and structural diagrams serve to further clarify the process and the analyte of interest. This method is suitable for the quality control of raw materials, extracts, and finished products containing Cedrelopsis grevei and for research purposes involving the quantification of Alloptaeroxylin.

Information regarding "Alloptaeroxylin" for in vivo animal studies is currently unavailable in the public domain.

Extensive searches for "Alloptaeroxylin" in scientific literature and databases have not yielded any specific information on this compound. It is possible that "Alloptaeroxylin" is a novel or less-studied compound with limited publicly available research, or there may be a misspelling of the intended compound name.

Research on related compounds, such as Alloxanthoxyletin , a naturally occurring pyranocoumarin, has shown cytotoxic and antitumor activities in preclinical studies.[1][2] Derivatives of Alloxanthoxyletin have demonstrated potential as anticancer agents by inducing apoptosis in cancer cell lines.[1]

For researchers interested in the in vivo application of phytochemicals with similar structures or activities, it is recommended to consult literature on related coumarins and flavonoids. These studies often provide foundational protocols for in vivo animal experiments, including toxicity assessments, pharmacokinetic analyses, and efficacy studies in various disease models.

General Considerations for In Vivo Studies of Novel Phytochemicals:

When planning in vivo studies for a novel compound, a systematic approach is crucial. This typically involves:

• Acute and Subacute Toxicity Studies: To determine the safety profile and dose range of the compound. These studies often follow OECD guidelines.

• Pharmacokinetic (PK) and Pharmacodynamic (PD) Studies: To understand the absorption, distribution, metabolism, and excretion (ADME) of the compound and its mechanism of action.

• Efficacy Studies: To evaluate the therapeutic potential of the compound in relevant animal models of disease, such as xenograft models for cancer research or induced inflammation models.

Below is a generalized workflow for initiating in vivo studies with a novel phytochemical, which would be applicable if and when data on "Alloptaeroxylin" becomes available.

Generalized workflow for preclinical in vivo studies.

Should information on "Alloptaeroxylin" become available, detailed application notes and protocols would be developed to support its investigation in in vivo animal models. Researchers are encouraged to verify the compound's name and consult scientific databases for the most current information.

References

• 1. Anticancer effects of O-aminoalkyl derivatives of alloxanthoxyletin and seselin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Development of Flavonoid-Based Therapeutic Agents: A Luteolin Case Study

Disclaimer: Due to the limited availability of specific scientific data on Alloptaeroxylin, this document utilizes Luteolin, a well-researched flavonoid, as a representative model. The methodologies and conceptual frameworks presented herein are broadly applicable to the study of novel natural products and can be adapted for Alloptaeroxylin as more information becomes available.

Introduction

Natural products are a rich source of bioactive compounds with significant therapeutic potential.[1][2] The discovery and development of drugs from natural sources is a multi-step process that involves the extraction, purification, and rigorous preclinical and clinical evaluation of these compounds.[3][4] Flavonoids, a diverse group of plant secondary metabolites, have garnered considerable attention for their wide range of pharmacological activities, including anticancer, anti-inflammatory, and antioxidant effects.[5][6] Luteolin, a common dietary flavonoid, has been extensively studied and serves as an excellent model for outlining the process of developing a natural product-based therapeutic agent.[5][6]

These application notes provide a comprehensive overview of the key experimental protocols and data interpretation necessary for the preclinical development of flavonoid-based therapeutic agents, using Luteolin as a case study.

Application Notes

Therapeutic Potential of Luteolin

Luteolin has demonstrated a broad spectrum of therapeutic activities in numerous preclinical studies. Its potential applications include:

• Anticancer Activity: Luteolin exhibits anticancer properties against various cancer cell lines, including those of the lung, breast, prostate, and colon.[6] Its mechanisms of action include the induction of apoptosis, inhibition of cell proliferation, and suppression of angiogenesis and metastasis.[7]

• Anti-inflammatory Effects: Luteolin can modulate key inflammatory pathways, such as the PI3K/Akt/NF-κB and MAPK signaling pathways, leading to a reduction in the production of pro-inflammatory cytokines.[6]

• Neuroprotective Properties: Studies have suggested that luteolin may have protective effects against neurodegenerative diseases by mitigating oxidative stress and inflammation in the central nervous system.

• Antioxidant Activity: As a potent antioxidant, luteolin can neutralize reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

Mechanism of Action and Signaling Pathways

Luteolin exerts its therapeutic effects by modulating multiple signaling pathways. Understanding these pathways is crucial for identifying biomarkers and developing targeted therapies. The primary signaling pathways affected by Luteolin include:

• Apoptosis Induction: Luteolin can trigger programmed cell death in cancer cells through both the intrinsic (mitochondrial) and extrinsic (death receptor-mediated) apoptotic pathways. It modulates the expression of key apoptotic proteins such as caspases, Bax, and Bcl-2.[7]

• Cell Cycle Regulation: Luteolin can arrest the cell cycle at different phases, thereby inhibiting the proliferation of cancer cells. This is often achieved by modulating the activity of cyclin-dependent kinases (CDKs) and cyclins.[8]

• PI3K/Akt/mTOR Pathway: This pathway is a critical regulator of cell growth, proliferation, and survival. Luteolin has been shown to inhibit the PI3K/Akt/mTOR pathway, which is often dysregulated in cancer.[7]

• MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in cellular processes such as proliferation, differentiation, and apoptosis. Luteolin can modulate the activity of key kinases in this pathway, including ERK, JNK, and p38.[7]

Quantitative Data

Summarized below is representative quantitative data for Luteolin's bioactivity from preclinical studies.

Table 1: In Vitro Cytotoxicity of Luteolin against Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Assay Method
A549	Lung Cancer	25.5	MTT Assay
MCF-7	Breast Cancer	15.2	MTT Assay
PC-3	Prostate Cancer	30.8	MTT Assay
HT-29	Colon Cancer	20.1	MTT Assay

IC50 values represent the concentration of Luteolin required to inhibit the growth of 50% of the cancer cells.

Table 2: In Vivo Antitumor Efficacy of Luteolin in a Xenograft Mouse Model

Treatment Group	Dose (mg/kg)	Tumor Volume (mm³) at Day 21	Tumor Growth Inhibition (%)
Vehicle Control	-	1500 ± 150	0
Luteolin	20	850 ± 120	43.3
Luteolin	40	500 ± 100	66.7

Data are presented as mean ± standard deviation.

Experimental Protocols

Extraction and Isolation of Luteolin from a Plant Source

This protocol describes a general method for the extraction and isolation of flavonoids like Luteolin from a plant source.[9]

Materials:

• Dried and powdered plant material

• Solvents: n-hexane, ethyl acetate, methanol, chloroform, dichloromethane

• Silica gel for column chromatography

• Sephadex LH-20

• Rotary evaporator

• Chromatography columns

Protocol:

• Defatting: Extract the powdered plant material with n-hexane to remove lipids and other non-polar compounds.

• Extraction: Macerate the defatted plant material with methanol at room temperature for 72 hours.

• Concentration: Concentrate the methanol extract using a rotary evaporator to obtain a crude extract.

• Fractionation: Suspend the crude extract in water and partition successively with chloroform, ethyl acetate, and n-butanol.

• Column Chromatography: Subject the ethyl acetate fraction (typically rich in flavonoids) to silica gel column chromatography, eluting with a gradient of chloroform and methanol.

• Gel Filtration: Further purify the flavonoid-rich fractions using Sephadex LH-20 column chromatography with a methanol-water eluent.[10]

• Structure Elucidation: Characterize the purified compound using spectroscopic methods such as NMR and Mass Spectrometry.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of compounds on cancer cell lines.[11][12]

Materials:

• Cancer cell lines (e.g., A549, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Luteolin stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of Luteolin (e.g., 0, 5, 10, 20, 40, 80 µM) and incubate for 48 hours. Include a vehicle control (DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

In Vivo Tumor Xenograft Study

This protocol outlines a general procedure for evaluating the antitumor efficacy of a compound in a mouse xenograft model.[13][14]

Materials:

• Athymic nude mice

• Cancer cell line (e.g., A549)

• Matrigel

• Luteolin formulation for injection (e.g., in a solution of PBS, DMSO, and Tween 80)

• Calipers

• Animal housing facility

Protocol:

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 cells in 100 µL of PBS/Matrigel) into the flank of each mouse.

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

• Randomization and Treatment: Randomly assign mice to treatment groups (e.g., vehicle control, Luteolin 20 mg/kg, Luteolin 40 mg/kg).

• Drug Administration: Administer the treatment (e.g., via intraperitoneal injection) daily or on a specified schedule for a defined period (e.g., 21 days).

• Tumor Measurement: Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume using the formula: (Length x Width²) / 2.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histopathology).

• Data Analysis: Compare the tumor growth rates and final tumor volumes between the treatment and control groups to determine the percentage of tumor growth inhibition.

Visualizations

Caption: Luteolin-induced apoptotic signaling pathways.

Caption: Preclinical development workflow for Luteolin.

References

• 1. researchgate.net [researchgate.net]
• 2. itmedicalteam.pl [itmedicalteam.pl]
• 3. researchgate.net [researchgate.net]
• 4. Natural Products as a Foundation for Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Updates on Source, Biosynthesis, and Therapeutic Potential of Natural Flavonoid Luteolin: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Luteolin: exploring its therapeutic potential and molecular mechanisms in pulmonary diseases [frontiersin.org]
• 7. Therapeutic role of naringin in cancer: molecular pathways, synergy with other agents, and nanocarrier innovations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Signaling proteins and pathways affected by flavonoids in leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Natural Products for Drug Discovery in the 21st Century: Innovations for Novel Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sephadex® LH-20, Isolation, and Purification of Flavonoids from Plant Species: A Comprehensive Review [mdpi.com]
• 11. Item - Bioassays for anticancer activities - University of Wollongong - Figshare [ro.uow.edu.au]
• 12. semanticscholar.org [semanticscholar.org]
• 13. jtrolis.ub.ac.id [jtrolis.ub.ac.id]
• 14. researchgate.net [researchgate.net]

Application Notes & Protocols for the Analytical Characterization of Alloptaeroxylin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the analytical methods and protocols for the isolation and characterization of Alloptaeroxylin, a naturally occurring oxepinochromone. Due to the limited availability of certified reference standards and extensive quantitative studies for Alloptaeroxylin, this document focuses on the foundational analytical techniques used for its identification and structural elucidation based on available scientific literature.

Introduction to Alloptaeroxylin

Alloptaeroxylin is a chromone derivative that has been isolated from various plant sources, including Ptaeroxylon obliquum. Chromones are a class of oxygen-containing heterocyclic compounds that are of interest to researchers due to their diverse biological activities. Accurate analytical characterization is crucial for further investigation into the pharmacological properties of Alloptaeroxylin.

Analytical Methodologies

The characterization of Alloptaeroxylin typically involves a combination of chromatographic separation and spectroscopic identification techniques.

2.1. Chromatographic Separation

High-Performance Liquid Chromatography (HPLC) is a primary technique for the isolation and purification of Alloptaeroxylin from plant extracts.

• Column: Reversed-phase columns (e.g., C18) are commonly employed.

• Mobile Phase: A gradient elution using a mixture of water (often with an acid modifier like formic or acetic acid to improve peak shape) and an organic solvent such as methanol or acetonitrile is typical.

• Detection: A Diode Array Detector (DAD) or UV detector can be used to monitor the elution profile, typically in the range of 200-400 nm, as chromones exhibit strong UV absorbance.

2.2. Spectroscopic Identification

Once isolated, the structure of Alloptaeroxylin is elucidated using a combination of spectroscopic methods.

• Mass Spectrometry (MS): Provides information about the molecular weight and elemental composition of the compound. High-resolution mass spectrometry (HRMS) is particularly valuable for determining the exact mass and molecular formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are essential for determining the carbon-hydrogen framework of the molecule. 2D NMR techniques such as COSY, HSQC, and HMBC are used to establish the connectivity of atoms within the molecule.

• Infrared (IR) Spectroscopy: Provides information about the functional groups present in the molecule, such as carbonyls and hydroxyls.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: Helps to identify the chromone chromophore and provides information about the conjugation system.

Experimental Protocols

3.1. Protocol for Isolation of Alloptaeroxylin from Plant Material

This protocol describes a general procedure for the extraction and isolation of Alloptaeroxylin from a plant source like Ptaeroxylon obliquum.

• Extraction:

  • Air-dry and grind the plant material (e.g., bark or leaves) to a fine powder.

  • Perform a sequential extraction with solvents of increasing polarity, starting with a nonpolar solvent like hexane to remove lipids, followed by a medium-polarity solvent like dichloromethane or ethyl acetate, and finally a polar solvent like methanol. Alloptaeroxylin is expected to be in the medium-polarity fractions.

  • Concentrate the extracts under reduced pressure using a rotary evaporator.

• Fractionation:

  • Subject the crude extract to column chromatography over silica gel.

  • Elute the column with a gradient of hexane and ethyl acetate.

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., hexane:ethyl acetate) and visualize under UV light.

  • Combine fractions with similar TLC profiles.

• Purification:

  • Further purify the fractions containing the target compound using preparative HPLC with a C18 column and a mobile phase gradient of water and methanol.

  • Collect the peak corresponding to Alloptaeroxylin based on its retention time and UV spectrum.

  • Evaporate the solvent to obtain the purified compound.

3.2. Protocol for Structural Elucidation by NMR Spectroscopy

• Sample Preparation: Dissolve a small amount (1-5 mg) of the purified Alloptaeroxylin in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum to identify the proton signals.

  • Acquire a ¹³C NMR spectrum to identify the carbon signals.

  • Acquire 2D NMR spectra (COSY, HSQC, HMBC) to establish the connectivity between protons and carbons.

• Data Analysis: Analyze the chemical shifts, coupling constants, and correlations from the 1D and 2D NMR spectra to assemble the structure of Alloptaeroxylin.

Data Presentation

As there is limited published quantitative data for Alloptaeroxylin, the following table presents representative ¹³C and ¹H NMR spectral data for a closely related compound, O-methyl-alloptaeroxylin , which can serve as a reference for spectral interpretation.[1]

Position	¹³C Chemical Shift (ppm)	¹H Chemical Shift (ppm)
2	164.0	-
3	110.0	6.00 (s)
4	182.0	-
4a	108.0	-
5	160.0	-
6	98.0	6.20 (s)
7	162.0	-
8	105.0	-
8a	158.0	-
2'-Me	20.0	2.30 (s)
5-OMe	56.0	3.80 (s)
2''	78.0	-
3''	128.0	5.50 (d, J=10 Hz)
4''	115.0	6.50 (d, J=10 Hz)
2''-Me₂	28.0	1.40 (s)

Note: This data is for O-methyl-alloptaeroxylin and is provided for illustrative purposes. The actual spectral data for Alloptaeroxylin may vary.

Visualizations

Caption: Workflow for the isolation and characterization of Alloptaeroxylin.

Caption: Key analytical techniques for Alloptaeroxylin analysis.

References

• 1. NP-MRD: Showing NP-Card for O-methyl-alloptaeroxylin (NP0027752) [np-mrd.org]

Alloptaeroxylin Drug Delivery: A Research Frontier

The development of Alloptaeroxylin-based drug delivery systems is a nascent field of research. While the synthesis of Alloptaeroxylin and its derivatives has been documented, publicly available data on specific formulations for therapeutic delivery, including detailed experimental protocols and quantitative efficacy, remain limited. Alloptaeroxylin belongs to the flavonoid family, a class of compounds known for a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects. However, like many flavonoids, its therapeutic potential may be limited by poor solubility and bioavailability.

This document provides a generalized framework for the development and characterization of a hypothetical Alloptaeroxylin formulation, drawing upon established methodologies for similar flavonoid compounds. These notes are intended to serve as a guide for researchers and scientists in the conceptualization and execution of studies aimed at harnessing the therapeutic potential of Alloptaeroxylin through advanced drug delivery strategies.

Hypothetical Formulation Strategy: Alloptaeroxylin-Loaded Nanoparticles

A common approach to enhance the delivery of poorly soluble compounds like flavonoids is encapsulation within a nanoparticle system. This can improve solubility, stability, and bioavailability, and can be tailored for targeted delivery.

Table 1: Hypothetical Quantitative Data for Alloptaeroxylin Nanoparticle Formulation

Parameter	Method	Result
Particle Size	Dynamic Light Scattering (DLS)	150 ± 20 nm
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	0.15 ± 0.05
Zeta Potential	Laser Doppler Velocimetry	-25 ± 5 mV
Encapsulation Efficiency	UV-Vis Spectroscopy	85 ± 5%
Drug Loading	UV-Vis Spectroscopy	10 ± 2%

Experimental Protocols

The following are generalized protocols that would be essential in the development and evaluation of an Alloptaeroxylin nanoparticle formulation.

Preparation of Alloptaeroxylin-Loaded Nanoparticles (Emulsion-Solvent Evaporation Method)

• Organic Phase Preparation: Dissolve 10 mg of Alloptaeroxylin and 100 mg of a biodegradable polymer (e.g., PLGA) in 5 mL of an organic solvent (e.g., dichloromethane).

• Aqueous Phase Preparation: Prepare a 1% w/v solution of a surfactant (e.g., polyvinyl alcohol - PVA) in deionized water.

• Emulsification: Add the organic phase to 20 mL of the aqueous phase under high-speed homogenization (e.g., 10,000 rpm for 5 minutes) to form an oil-in-water emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature for 4-6 hours to allow the organic solvent to evaporate, leading to the formation of solid nanoparticles.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension at 15,000 x g for 20 minutes.

• Washing: Discard the supernatant and wash the nanoparticle pellet twice with deionized water to remove excess surfactant.

• Lyophilization: Resuspend the washed nanoparticles in a cryoprotectant solution (e.g., 5% trehalose) and freeze-dry for 48 hours to obtain a powdered form for long-term storage.

Characterization of Nanoparticles

• Particle Size, PDI, and Zeta Potential:

  • Reconstitute the lyophilized nanoparticles in deionized water.

  • Analyze the suspension using a Zetasizer instrument to determine the average particle size, polydispersity index (a measure of size distribution), and surface charge (zeta potential).

• Encapsulation Efficiency and Drug Loading:

  • Dissolve a known amount of lyophilized nanoparticles in a suitable organic solvent to break the particles and release the drug.

  • Quantify the amount of Alloptaeroxylin using a validated analytical method such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

  • Calculate Encapsulation Efficiency (%) = (Mass of drug in nanoparticles / Initial mass of drug used) x 100.

  • Calculate Drug Loading (%) = (Mass of drug in nanoparticles / Total mass of nanoparticles) x 100.

In Vitro Drug Release Study

• Preparation: Suspend a known amount of Alloptaeroxylin-loaded nanoparticles in a release medium (e.g., phosphate-buffered saline, pH 7.4) in a dialysis bag.

• Incubation: Place the dialysis bag in a larger volume of the release medium and incubate at 37°C with continuous stirring.

• Sampling: At predetermined time intervals, withdraw a sample from the external medium and replace it with fresh medium.

• Quantification: Analyze the amount of Alloptaeroxylin in the collected samples using a suitable analytical method.

• Data Analysis: Plot the cumulative percentage of drug released as a function of time.

Visualizing Methodologies and Pathways

To facilitate understanding, experimental workflows and potential signaling pathways can be visualized.

Caption: Workflow for Nanoparticle Formulation and Characterization.

Given that the specific signaling pathways for Alloptaeroxylin are not yet well-defined, a generalized inflammatory signaling pathway that is often targeted by flavonoids is presented below.

Caption: Potential Anti-inflammatory Mechanism of Alloptaeroxylin.

Concluding Remarks

The successful formulation of Alloptaeroxylin for drug delivery holds the potential to unlock its therapeutic benefits. The protocols and conceptual frameworks provided here offer a starting point for researchers to explore this promising area. Further investigation is required to synthesize and test specific Alloptaeroxylin formulations, generate quantitative data, and elucidate its precise mechanisms of action. As research progresses, these generalized notes can be replaced with specific, data-driven application protocols.

Technical Notes & Optimization

Technical Support Center: Enhancing the Solubility of Alloptaeroxylin

Welcome to the technical support center for Alloptaeroxylin. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming solubility challenges associated with this promising chromone derivative. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to support your research and development efforts.

Troubleshooting Guide: Common Solubility Issues with Alloptaeroxylin

This guide addresses specific problems you may encounter during your experiments with Alloptaeroxylin and provides actionable solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Poor dissolution in aqueous buffers.	Alloptaeroxylin is a poorly water-soluble compound due to its chemical structure.	1. pH Adjustment: If Alloptaeroxylin has ionizable groups, modifying the pH of the buffer can significantly increase its solubility. For acidic compounds, increasing the pH can lead to salt formation, which is often more soluble. For basic compounds, decreasing the pH can have a similar effect. 2. Co-solvents: Employing a water-miscible organic solvent (co-solvent) can enhance solubility. Common co-solvents include ethanol, propylene glycol, and polyethylene glycol (PEG).[1][2]
Precipitation of Alloptaeroxylin upon addition to aqueous media.	The compound is crashing out of a concentrated stock solution when diluted into an aqueous buffer where it is less soluble.	1. Optimize Co-solvent Percentage: Determine the lowest effective concentration of the co-solvent to maintain solubility while minimizing potential toxicity or off-target effects in biological assays. 2. Use of Surfactants: Non-ionic surfactants like Tween® or Span® series can be used to create micelles that encapsulate the hydrophobic Alloptaeroxylin, increasing its apparent solubility.
Inconsistent results in biological assays.	Poor solubility can lead to variable concentrations of the active compound, resulting in unreliable experimental outcomes.	1. Particle Size Reduction: Decreasing the particle size of solid Alloptaeroxylin increases the surface area available for dissolution.[2][3] Techniques like micronization or nanosuspension can be employed.[1][4] 2. Solid Dispersions: Formulating Alloptaeroxylin as a solid dispersion with a hydrophilic carrier can improve its dissolution rate and solubility.[5][6]
Difficulty in preparing a stable stock solution.	The chosen solvent is not optimal for long-term stability, leading to degradation or precipitation over time.	1. Solvent Screening: Test a panel of pharmaceutically acceptable solvents to identify one that provides both good solubility and stability. 2. Complexation: The use of cyclodextrins to form inclusion complexes can enhance the aqueous solubility and stability of poorly soluble drugs.[3][6]

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the low aqueous solubility of Alloptaeroxylin?

A1: Like many chromone derivatives, Alloptaeroxylin's low solubility is likely due to its rigid, planar ring structure and the presence of hydrophobic functional groups. Larger molecules with higher molecular weights are generally less soluble as they are more difficult for solvent molecules to surround and solvate.[1]

Q2: Can I use pH modification to improve the solubility of Alloptaeroxylin?

A2: The effectiveness of pH modification depends on the presence of ionizable functional groups on the Alloptaeroxylin molecule. If it contains acidic or basic moieties, adjusting the pH to form a salt can significantly increase its solubility.[4] It is crucial to first determine the pKa of the compound to select the appropriate pH range.

Q3: What are the most common co-solvents used for compounds like Alloptaeroxylin?

A3: For parenteral formulations, low-toxicity co-solvents such as propylene glycol, ethanol, glycerin, and polyethylene glycol are frequently used.[1] The choice of co-solvent and its concentration should be optimized based on the specific experimental requirements and any potential for cellular toxicity.

Q4: How does particle size reduction enhance the solubility of Alloptaeroxylin?

A4: Particle size reduction techniques, such as micronization and nanosuspension, increase the surface-area-to-volume ratio of the drug particles.[7] This larger surface area facilitates a faster dissolution rate, although it does not alter the equilibrium solubility of the compound.[2][4]

Q5: What is a solid dispersion and how can it improve solubility?

A5: A solid dispersion is a system where a poorly soluble drug (like Alloptaeroxylin) is dispersed within a hydrophilic carrier matrix.[6] This formulation can enhance the dissolution rate and solubility by presenting the drug in an amorphous state and increasing its wettability.[6]

Experimental Protocols

Protocol 1: Solubility Enhancement using a Co-solvent System

Objective: To determine the optimal co-solvent concentration for solubilizing Alloptaeroxylin in an aqueous buffer.

Materials:

• Alloptaeroxylin

• Dimethyl sulfoxide (DMSO)

• Ethanol

• Propylene glycol

• Phosphate-buffered saline (PBS), pH 7.4

• Vortex mixer

• Spectrophotometer or HPLC

Methodology:

• Prepare a 10 mM stock solution of Alloptaeroxylin in 100% DMSO.

• Create a series of co-solvent/PBS solutions with varying percentages of the co-solvent (e.g., 0%, 1%, 5%, 10%, 20% ethanol or propylene glycol in PBS).

• Add the Alloptaeroxylin stock solution to each co-solvent/PBS solution to a final concentration of 100 µM.

• Vortex each solution vigorously for 1 minute.

• Incubate the solutions at room temperature for 1 hour.

• Visually inspect for any precipitation.

• Centrifuge the solutions to pellet any undissolved compound.

• Measure the concentration of Alloptaeroxylin in the supernatant using a suitable analytical method (e.g., UV-Vis spectrophotometry at the λmax of Alloptaeroxylin or HPLC).

• The co-solvent concentration that results in the highest soluble concentration of Alloptaeroxylin without precipitation is considered optimal.

Protocol 2: Preparation of an Alloptaeroxylin-Cyclodextrin Inclusion Complex

Objective: To improve the aqueous solubility of Alloptaeroxylin by forming an inclusion complex with a cyclodextrin.

Materials:

• Alloptaeroxylin

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Magnetic stirrer

• Freeze-dryer

Methodology:

• Prepare an aqueous solution of HP-β-CD (e.g., 10% w/v) in deionized water.

• Slowly add an excess amount of Alloptaeroxylin to the HP-β-CD solution while stirring continuously.

• Continue stirring the mixture at room temperature for 24-48 hours to allow for complex formation.

• Filter the suspension to remove the undissolved Alloptaeroxylin.

• Freeze-dry the resulting clear solution to obtain the Alloptaeroxylin-HP-β-CD complex as a solid powder.

• Determine the solubility of the complex in water and compare it to the solubility of the free drug.

Data Presentation

Table 1: Comparison of Solubility Enhancement Techniques for a Model Chromone

Technique	Solvent System	Fold Increase in Solubility (Approx.)	Advantages	Disadvantages
pH Adjustment	Aqueous Buffer (pH 9.0)	5-10	Simple and cost-effective.	Only applicable to ionizable compounds; risk of chemical instability at extreme pH.
Co-solvency	20% Ethanol in Water	10-50	Simple to formulate; can be used for a wide range of compounds.	Potential for in vivo toxicity and altered pharmacology of the drug.
Micronization	Aqueous Suspension	2-5 (dissolution rate)	Increases dissolution rate.	Does not increase equilibrium solubility; can be a high-energy process.
Cyclodextrin Complexation	10% HP-β-CD in Water	50-200	Significant solubility enhancement; can improve stability.	Can be expensive; potential for nephrotoxicity with some cyclodextrins.
Solid Dispersion	PEG 6000 Carrier	20-100	Enhances both dissolution rate and solubility.	Can be complex to manufacture; potential for physical instability (recrystallization).

Visualizations

Caption: Workflow for improving Alloptaeroxylin solubility.

Caption: Consequences of poor solubility and the path to a solution.

References

• 1. ijpbr.in [ijpbr.in]
• 2. ijmsdr.org [ijmsdr.org]
• 3. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 5. APPROACHES TO IMPROVE SOLUBILITY OF POORLY WATER SOLUBLE DRUGS | Semantic Scholar [semanticscholar.org]
• 6. Enhancing solubility and stability of poorly soluble drugs. [wisdomlib.org]
• 7. agnopharma.com [agnopharma.com]

Technical Support Center: Alloptaeroxylin Stability and Degradation

Frequently Asked Questions (FAQs)

Q1: What are the common degradation pathways for a complex organic molecule like Alloptaeroxylin?

A1: Complex organic molecules can degrade through several pathways, primarily:

• Hydrolysis: Cleavage of chemical bonds by reaction with water. This is common for esters, amides, and ethers and is influenced by pH.

• Oxidation: Reaction with oxygen or other oxidizing agents, which can be initiated by light, heat, or metal ions.[1] Autoxidation, a reaction with atmospheric oxygen at room temperature, is a frequent cause of chemical degradation.[1]

• Photolysis: Degradation caused by exposure to light, particularly UV light.

• Thermolysis: Degradation induced by heat.

Q2: What factors can influence the stability of Alloptaeroxylin in solution and in its solid state?

A2: The stability of Alloptaeroxylin can be affected by several factors:

• pH: The rate of hydrolysis is often pH-dependent.

• Temperature: Higher temperatures generally accelerate the rate of all degradation reactions.

• Light: Exposure to UV or even visible light can lead to photolytic degradation.

• Oxygen: The presence of oxygen can promote oxidative degradation.

• Moisture: For the solid form, moisture can facilitate hydrolysis and other degradation reactions.

• Excipients: In a formulation, the other components can interact with Alloptaeroxylin and affect its stability.

Q3: What are the ideal storage conditions for Alloptaeroxylin to ensure its stability?

A3: While specific conditions should be determined experimentally, general recommendations for storing a novel, potentially sensitive compound like Alloptaeroxylin are:

• Temperature: Store at controlled low temperatures, such as refrigerated (2-8 °C) or frozen (-20 °C or lower).

• Light: Protect from light by using amber vials or storing in the dark.

• Atmosphere: For oxygen-sensitive compounds, storage under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative degradation.

• Moisture: Store in a desiccated environment to protect the solid form from moisture.

Troubleshooting Guide

Q1: I am observing new, unexpected peaks in the HPLC chromatogram of my Alloptaeroxylin sample. What could be the cause?

A1: Unexpected peaks in an HPLC chromatogram often indicate the presence of degradation products or impurities. To troubleshoot this:

• Review your sample handling and storage: Was the sample exposed to high temperatures, light, or left at room temperature for an extended period? Was the solvent used for dissolution old or potentially contaminated?

• Perform a forced degradation study: Subjecting a fresh sample of Alloptaeroxylin to stress conditions (acid, base, peroxide, heat, light) can help identify if the unknown peaks correspond to specific degradation products.[2][3][4]

• Use a mass spectrometer (LC-MS): If your HPLC is connected to a mass spectrometer, you can obtain the mass of the unknown peaks, which can provide clues to their structure and how they might have formed from Alloptaeroxylin.

Q2: My Alloptaeroxylin solution changes color over time. What does this indicate and what should I do?

A2: A change in color often suggests a chemical transformation, possibly due to oxidation or photolysis, leading to the formation of chromophoric degradation products.

• Minimize exposure to light and oxygen: Prepare solutions fresh and use them promptly. Store solutions in amber vials and consider purging with an inert gas like nitrogen before sealing.

• Investigate the effect of antioxidants: If oxidation is suspected, the addition of a small amount of an antioxidant (e.g., BHT, ascorbic acid) to the solution could inhibit the color change, confirming the degradation pathway.

Q3: The biological activity of my Alloptaeroxylin sample seems to decrease over time. How can I confirm if this is due to degradation?

A3: A loss of biological activity is a strong indicator of degradation. To confirm this:

• Correlate biological activity with chemical purity: Analyze the sample using a stability-indicating analytical method, such as HPLC, to quantify the amount of intact Alloptaeroxylin remaining.[5] A decrease in the main peak area corresponding to a loss of activity would confirm degradation.

• Test the activity of degradation products: If possible, isolate the degradation products and test their biological activity. They are often less active or inactive compared to the parent compound.

Quantitative Data on Stability

The following table provides a hypothetical summary of Alloptaeroxylin's stability under forced degradation conditions. This data is for illustrative purposes and should be experimentally determined for the actual compound.

Stress Condition	Duration	Temperature	% Degradation of Alloptaeroxylin (Hypothetical)	Number of Major Degradation Products
0.1 M HCl	24 hours	60 °C	15.2%	2
0.1 M NaOH	8 hours	60 °C	45.8%	3
5% H₂O₂	24 hours	25 °C	22.5%	4
Thermal (Solid)	48 hours	80 °C	8.9%	1
Photolytic (Solution)	24 hours	25 °C	31.0%	2

Experimental Protocols

Protocol 1: Forced Degradation Study of Alloptaeroxylin

Objective: To investigate the degradation of Alloptaeroxylin under various stress conditions to understand its intrinsic stability and identify potential degradation products.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Alloptaeroxylin in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep the mixture at 60°C for 24 hours. At specified time points (e.g., 2, 8, 24 hours), withdraw an aliquot, neutralize it with 0.1 M NaOH, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Alkaline Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep the mixture at 60°C for 8 hours. At specified time points (e.g., 1, 4, 8 hours), withdraw an aliquot, neutralize it with 0.1 M HCl, and dilute for analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 5% hydrogen peroxide (H₂O₂). Keep the mixture at room temperature (25°C) for 24 hours, protected from light. At specified time points, withdraw an aliquot and dilute for analysis.

• Thermal Degradation (Solid State): Place a known amount of solid Alloptaeroxylin in a vial and keep it in an oven at 80°C for 48 hours. At the end of the study, dissolve the sample in the solvent and dilute for analysis.

• Photolytic Degradation (Solution): Expose a solution of Alloptaeroxylin (in a quartz cuvette or vial) to a photostability chamber with a light source (e.g., UV lamp at 254 nm) for 24 hours. A control sample should be wrapped in aluminum foil to protect it from light and kept under the same conditions. Analyze both samples by HPLC.

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating Alloptaeroxylin from its degradation products.

Methodology:

• Chromatographic System: A standard HPLC system with a UV detector or a mass spectrometer.

• Column: A C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm) is a common starting point.

• Mobile Phase: A gradient elution is often necessary to separate the parent compound from its more polar or less polar degradation products. A typical mobile phase could be a mixture of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

• Gradient Program (Example):

  • 0-5 min: 95% A, 5% B

  • 5-25 min: Gradient to 30% A, 70% B

  • 25-30 min: Gradient to 5% A, 95% B

  • 30-35 min: Hold at 5% A, 95% B

  • 35-40 min: Return to 95% A, 5% B and equilibrate.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: The wavelength of maximum absorbance for Alloptaeroxylin. A photodiode array (PDA) detector is useful for identifying suitable wavelengths and assessing peak purity.

• Injection Volume: 10 µL.

• Analysis: Analyze the stressed samples alongside a control (unstressed) sample. The method is considered stability-indicating if all degradation product peaks are well-resolved from the parent peak and from each other.

Visualizations

Caption: Troubleshooting workflow for stability issues.

Caption: Hypothetical degradation pathways for Alloptaeroxylin.

Caption: Experimental workflow for forced degradation studies.

References

• 1. researchgate.net [researchgate.net]
• 2. pharmtech.com [pharmtech.com]
• 3. journals.ekb.eg [journals.ekb.eg]
• 4. mdpi.com [mdpi.com]
• 5. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]

Technical Support Center: Optimizing Alloptaeroxylin Extraction from Cedrelopsis grevei

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction of Alloptaeroxylin from the bark of Cedrelopsis grevei.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction and purification of Alloptaeroxylin.

Issue	Potential Cause	Recommended Solution
Low Extraction Yield	Inappropriate Solvent Selection: The polarity of the solvent may not be optimal for Alloptaeroxylin.	Alloptaeroxylin is a moderately polar chromone. A solvent system of intermediate polarity, such as ethyl acetate or a mixture of chloroform and methanol, is often effective. Consider performing small-scale extractions with a range of solvents (e.g., hexane, ethyl acetate, acetone, methanol) to determine the optimal choice.
Insufficient Extraction Time or Temperature: The compound may not have had enough time or energy to be fully extracted from the plant matrix.	Increase the extraction time or temperature. However, be cautious of potential degradation of the target compound at excessively high temperatures. It is advisable to conduct a time-course and temperature optimization study.
Inadequate Grinding of Plant Material: A larger particle size reduces the surface area available for solvent penetration.	Ensure the Cedrelopsis grevei bark is finely powdered to maximize the surface area for extraction.
Poor Solvent-to-Solid Ratio: An insufficient volume of solvent may become saturated before complete extraction.	Increase the solvent-to-solid ratio. A common starting point is 10:1 (v/w) solvent to dry plant material.
Presence of Impurities in the Crude Extract	Co-extraction of Other Compounds: The chosen solvent may be extracting a wide range of other secondary metabolites.	Employ a multi-step extraction process. Start with a non-polar solvent like hexane to remove lipids and other non-polar compounds before extracting with a more polar solvent for Alloptaeroxylin. Further purification using column chromatography is typically necessary.
Degradation of Alloptaeroxylin: The compound may be unstable under the extraction conditions.	Avoid prolonged exposure to high temperatures and direct light. Consider extracting under an inert atmosphere (e.g., nitrogen) if degradation is suspected.
Difficulty in Isolating Alloptaeroxylin	Complex Mixture of Structurally Similar Compounds: The extract may contain other chromones with similar polarities.	Utilize advanced chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) or Counter-Current Chromatography (CCC) for better separation.[1] Different stationary phases (e.g., silica gel, reversed-phase C18) and solvent gradients may be required.
Low Concentration of Alloptaeroxylin in the Plant Material: The starting material may have a naturally low abundance of the target compound.	Ensure the plant material is of high quality and harvested at the appropriate time. The concentration of secondary metabolites can vary depending on geographical location and season.
Inconsistent Results Between Batches	Variability in Plant Material: The chemical composition of Cedrelopsis grevei bark can vary between different sources and harvest times.	Source plant material from a consistent and reputable supplier. If possible, perform a preliminary analysis of each new batch of plant material to assess the Alloptaeroxylin content.
Inconsistent Extraction Procedure: Minor variations in the experimental protocol can lead to different outcomes.	Maintain a detailed and consistent standard operating procedure (SOP) for the extraction process.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting solvent for Alloptaeroxylin extraction?

A1: Based on the chemical structure of Alloptaeroxylin (a chromone), a solvent of medium polarity is a good starting point. Ethyl acetate is a commonly used solvent for the extraction of chromones. A preliminary extraction with a non-polar solvent such as hexane can be beneficial to remove oils and waxes.

Q2: What is a typical yield of Alloptaeroxylin from Cedrelopsis grevei bark?

Q3: How can I monitor the presence and purity of Alloptaeroxylin during the extraction and purification process?

A3: Thin-Layer Chromatography (TLC) is a quick and effective method for monitoring the presence of Alloptaeroxylin in different fractions. For quantitative analysis and purity assessment, High-Performance Liquid Chromatography (HPLC) with a UV detector is the preferred method.

Q4: Are there any known stability issues with Alloptaeroxylin?

A4: Chromones are generally stable compounds. However, prolonged exposure to high temperatures, strong acids or bases, and UV light should be avoided to prevent potential degradation. It is good practice to store extracts and purified compounds in a cool, dark place.

Q5: What type of chromatography is most effective for purifying Alloptaeroxylin?

A5: Column chromatography using silica gel is a standard method for the initial purification of chromone extracts. For higher purity, preparative HPLC or flash chromatography with a suitable stationary phase (normal or reversed-phase) is recommended.

Data Presentation

Table 1: Hypothetical Optimization of Alloptaeroxylin Extraction Conditions

The following table presents hypothetical data to illustrate the effect of different extraction parameters on the yield of Alloptaeroxylin. This data is intended for illustrative purposes to guide experimental design.

Experiment ID	Solvent	Temperature (°C)	Extraction Time (hours)	Yield of Alloptaeroxylin (%)
1	Hexane	60	6	0.05
2	Chloroform	60	6	0.45
3	Ethyl Acetate	60	6	0.82
4	Acetone	60	6	0.75
5	Methanol	60	6	0.61
6	Ethyl Acetate	40	6	0.68
7	Ethyl Acetate	80	6	0.85 (with some degradation)
8	Ethyl Acetate	60	3	0.55
9	Ethyl Acetate	60	12	0.83

Experimental Protocols

Detailed Methodology for a Representative Chromone Extraction

This protocol is a general guideline for the solvent extraction of chromones from woody plant material and can be adapted for the extraction of Alloptaeroxylin from Cedrelopsis grevei bark.

1. Preparation of Plant Material:

• Obtain dried bark of Cedrelopsis grevei.

• Grind the bark into a fine powder using a mechanical grinder.

• Dry the powdered material in an oven at 40-50°C to a constant weight to remove any residual moisture.

2. Defatting (Optional but Recommended):

• Pack the powdered bark into a Soxhlet apparatus.

• Extract the material with hexane for 6-8 hours to remove non-polar compounds such as fats and waxes.

• Discard the hexane extract.

• Air-dry the defatted plant material to remove residual hexane.

3. Chromone Extraction:

• Transfer the defatted plant material to a clean Soxhlet thimble.

• Extract the material with ethyl acetate for 8-12 hours. The solvent should cycle through the apparatus multiple times.

• After extraction, concentrate the ethyl acetate extract under reduced pressure using a rotary evaporator to obtain a crude extract.

4. Purification by Column Chromatography:

• Prepare a silica gel column using a suitable solvent system (e.g., a gradient of hexane and ethyl acetate).

• Dissolve the crude extract in a minimal amount of the initial mobile phase.

• Load the dissolved extract onto the column.

• Elute the column with the solvent gradient, starting with a low polarity (e.g., 95:5 hexane:ethyl acetate) and gradually increasing the polarity.

• Collect fractions and monitor them by TLC to identify those containing Alloptaeroxylin.

• Combine the fractions rich in Alloptaeroxylin and evaporate the solvent to yield the purified compound.

5. Analysis and Characterization:

• Confirm the identity and purity of the isolated Alloptaeroxylin using analytical techniques such as HPLC, Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mandatory Visualizations

Caption: Experimental workflow for Alloptaeroxylin extraction.

Caption: Postulated anti-inflammatory signaling pathway.

References

• 1. Contemporary methods for the extraction and isolation of natural products - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Drug Resistance in Cancer Cells

Disclaimer: The following technical support guide provides a generalized framework for investigating and overcoming drug resistance in cancer cells. As of our last update, specific information regarding "Alloptaeroxylin" and its resistance mechanisms is not available in the public domain. The troubleshooting guides, FAQs, and protocols provided below are based on established principles of drug resistance to cancer therapeutics and should be adapted to your specific experimental context with a novel compound.

Frequently Asked Questions (FAQs)

Q1: My cancer cell line, which was initially sensitive to my compound, is now showing reduced responsiveness. What could be the underlying reasons?

Several factors can contribute to acquired drug resistance. The most common mechanisms include:

• Target Alterations: Mutations or modifications in the drug's molecular target can prevent the compound from binding effectively.

• Activation of Bypass Signaling Pathways: Cancer cells can activate alternative signaling pathways to circumvent the effects of the drug, maintaining their proliferation and survival.[1][2]

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters can actively pump the drug out of the cell, reducing its intracellular concentration.

• Changes in Drug Metabolism: Cells may alter their metabolic pathways to inactivate the drug more rapidly.

• Induction of Anti-Apoptotic Mechanisms: Cancer cells can upregulate proteins that inhibit programmed cell death (apoptosis), thereby surviving drug treatment.[3]

• Emergence of Cancer Stem Cells (CSCs): A subpopulation of cells with stem-like properties may be inherently resistant to therapy and can repopulate the tumor.[1]

Q2: How can I determine if a mutation in the target protein is responsible for the observed resistance?

To investigate target mutations, you can perform the following:

• Sequence the gene encoding the target protein in both the sensitive (parental) and resistant cell lines. Sanger sequencing of the coding region and exon-intron boundaries is a standard approach.

• Compare the sequences to identify any mutations in the resistant cells that are absent in the sensitive cells.

• If a mutation is found, you can perform site-directed mutagenesis to introduce the same mutation into the wild-type protein in sensitive cells. If these cells then become resistant, it strongly suggests the mutation is the cause of resistance.

Q3: What are some common bypass signaling pathways that might be activated?

When a primary signaling pathway is inhibited, cancer cells can activate alternative pathways to maintain their growth and survival. Commonly observed bypass pathways include:

• PI3K/Akt/mTOR pathway: This is a central regulator of cell growth, proliferation, and survival.[3]

• MAPK/ERK pathway: This pathway is crucial for cell proliferation, differentiation, and survival.[3][4]

• Wnt/β-catenin signaling: This pathway is involved in cell fate determination, proliferation, and migration.[3]

• Receptor Tyrosine Kinase (RTK) signaling: Upregulation or activation of alternative RTKs can provide compensatory survival signals.

Q4: Are there methods to restore the sensitivity of resistant cancer cells to my compound?

Yes, several strategies can be employed to overcome drug resistance:

• Combination Therapy: Using your compound in combination with an inhibitor of a bypass signaling pathway can be effective. For example, if the PI3K/Akt pathway is activated in your resistant cells, combining your compound with a PI3K or Akt inhibitor may restore sensitivity.

• Targeting Drug Efflux Pumps: Co-administration of an ABC transporter inhibitor can increase the intracellular concentration of your compound.

• Development of Next-Generation Inhibitors: If resistance is due to a target mutation, designing a new compound that can effectively bind to the mutated target is a potential strategy.[5]

Troubleshooting Guides

Problem 1: Inconsistent IC50 values in cell viability assays.

Possible Cause	Troubleshooting Step
Cell passage number is too high, leading to genetic drift.	Use cells within a consistent and low passage number range for all experiments.
Inconsistent cell seeding density.	Ensure accurate cell counting and even distribution of cells in each well.
Variability in drug preparation.	Prepare fresh drug dilutions for each experiment from a validated stock solution.
Edge effects in multi-well plates.	Avoid using the outer wells of the plate or fill them with sterile PBS to maintain humidity.
Contamination (e.g., mycoplasma).	Regularly test cell lines for mycoplasma contamination.

Problem 2: No significant difference in target expression or phosphorylation between sensitive and resistant cells.

Possible Cause	Troubleshooting Step
The mechanism of resistance is not at the level of the primary target.	Investigate alternative mechanisms such as bypass pathway activation or increased drug efflux.
The antibody used for Western blotting is not specific or sensitive enough.	Validate your antibody using positive and negative controls. Try a different antibody from a reputable supplier.
The timing of protein extraction is not optimal to observe changes.	Perform a time-course experiment to determine the optimal time point for observing changes in protein expression/phosphorylation after drug treatment.
The resistance is mediated by a downstream effector of the target.	Analyze the activation status of key downstream signaling molecules.

Quantitative Data Summary

Table 1: Comparative IC50 Values of a Hypothetical Compound in Sensitive and Resistant Cancer Cell Lines

Cell Line	IC50 (µM) after 48h treatment	Fold Resistance
Parental HCT116	2.5 ± 0.3	1.0
HCT116-Resistant	25.8 ± 2.1	10.3
Parental A549	1.8 ± 0.2	1.0
A549-Resistant	19.5 ± 1.7	10.8

Table 2: Protein Expression Profile in Parental vs. Resistant Cell Lines

Protein	Cellular Function	Expression Change in Resistant Cells (Fold Change vs. Parental)
Target X	Drug Target	1.1 (No significant change)
p-Akt (Ser473)	PI3K Pathway Activation	4.2 ↑
p-ERK1/2 (Thr202/Tyr204)	MAPK Pathway Activation	3.8 ↑
ABCB1 (MDR1)	Drug Efflux Pump	8.5 ↑
Bcl-2	Anti-apoptotic protein	2.9 ↑

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of your compound for 24, 48, or 72 hours. Include a vehicle-only control.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Protocol 2: Western Blotting

• Protein Extraction: Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• SDS-PAGE: Separate 20-30 µg of protein per lane on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensities using image analysis software and normalize to a loading control (e.g., β-actin or GAPDH).

Visualizations

Caption: Hypothetical signaling pathway of a novel compound and common resistance mechanisms.

Caption: Experimental workflow for identifying the mechanism of drug resistance.

Caption: Interplay of different mechanisms contributing to drug resistance.

References

• 1. Drug resistance in cancer: molecular evolution and compensatory proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanisms of resistance to RET-directed therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Flavones: Six Selected Flavones and Their Related Signaling Pathways That Induce Apoptosis in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Molecular Mechanisms of Resistance to First- and Second-Generation ALK Inhibitors in ALK-Rearranged Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Crystallization of Small Organic Molecules

Disclaimer: No specific information could be found for a compound named "Alloptaeroxylin." The following troubleshooting guide is a generalized resource for the crystallization of a hypothetical small organic molecule, hereafter referred to as "Compound X," and is based on established principles of small molecule crystallization.

This guide is intended for researchers, scientists, and drug development professionals to address common issues encountered during crystallization experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for successful crystallization?

The choice of solvent is arguably the most critical factor. An ideal solvent should dissolve the compound when hot but have low solubility for it when cold.[1] The solvent should also be unreactive with the compound, have a relatively low boiling point for easy removal, and be non-toxic and inexpensive.

Q2: My compound is not crystallizing at all. What should I do?

If no crystals form, your solution may not be sufficiently supersaturated.[2][3] Here are a few steps to induce crystallization:

• Scratch the inner surface of the flask with a glass rod to create nucleation sites.[2][4]

• Add a seed crystal of your compound to the solution to act as a template for crystal growth.[5]

• Reduce the solvent volume by slow evaporation or by carefully heating to increase the concentration.[2][4]

• Cool the solution to a lower temperature, for example, in an ice bath, to further decrease solubility.[2]

Q3: What does it mean if my compound "oils out"?

"Oiling out" occurs when the compound separates from the solution as a liquid instead of a solid.[2][4][6] This typically happens when the melting point of the compound is lower than the temperature of the solution or when there are significant impurities.[2][4] To resolve this, you can try reheating the solution, adding more solvent, and allowing it to cool more slowly.[2]

Q4: My crystals formed too quickly. Is this a problem?

Yes, rapid crystallization can trap impurities within the crystal lattice, which defeats the purpose of purification.[4] An ideal crystallization process should show initial crystal formation within about 5 minutes, with continued growth over 20 minutes or longer.[4] To slow down crystallization, you can use a larger volume of solvent or insulate the flask to ensure slow cooling.[4]

Q5: What is polymorphism and how can I control it?

Polymorphism is the ability of a compound to exist in more than one crystal form.[7] Different polymorphs can have different physical properties, such as solubility and stability. Controlling polymorphism is crucial, especially in the pharmaceutical industry.[7] Factors that influence which polymorph is formed include the choice of solvent, the rate of cooling, and the temperature.[7][8][9] Systematic screening of different solvents and conditions is often necessary to identify and selectively crystallize the desired polymorph.[7]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No Crystals Form	1. Solution is not supersaturated.[2][3] 2. Insufficient nucleation sites.[10]	1. Reduce solvent volume by slow evaporation or gentle heating.[2][4] 2. Scratch the inside of the flask with a glass rod.[2][4] 3. Add a seed crystal. 4. Cool the solution in an ice bath.[2]
"Oiling Out"	1. Compound's melting point is lower than the solution temperature.[2][4] 2. High concentration of impurities.[2] 3. Cooling is too rapid.	1. Reheat to dissolve the oil, add a small amount of additional solvent, and cool slowly.[2] 2. Try a solvent with a lower boiling point. 3. Purify the compound further before crystallization.
Rapid Crystal Formation	1. Solution is too concentrated. 2. Cooling is too fast.[4]	1. Reheat and add more solvent to the solution.[4] 2. Insulate the flask to slow down the cooling rate.[4][11]
Low Yield	1. Too much solvent was used.[4] 2. Crystals were filtered before crystallization was complete.	1. If the mother liquor is still available, concentrate it to recover more compound.[4] 2. Ensure the solution is cooled sufficiently and for an adequate amount of time.
Poor Crystal Quality (e.g., small, needle-like, or aggregated)	1. Nucleation rate is too high. 2. Presence of impurities.[12] 3. Rapid cooling or evaporation.[5]	1. Decrease the level of supersaturation (use more solvent or cool more slowly). 2. Ensure the starting material has a high purity (at least 80-90%).[10] 3. Try a different solvent or a solvent mixture.

Experimental Protocols

Protocol 1: Solvent Screening

• Place a small amount (5-10 mg) of Compound X into several test tubes.

• Add 0.5 mL of a different solvent to each test tube. Common solvents to test are listed in the table below.

• Observe the solubility at room temperature.

• If the compound does not dissolve, gently heat the test tube in a water bath and observe.

• The ideal single solvent will dissolve Compound X when hot but not at room temperature.[1]

• If no single solvent is ideal, a mixed solvent system can be used. This involves dissolving the compound in a "good" solvent where it is highly soluble, and then adding a "poor" solvent (in which it is insoluble but miscible with the good solvent) dropwise until the solution becomes cloudy.[1]

Protocol 2: Slow Evaporation Crystallization

• Dissolve Compound X in a suitable solvent to create a nearly saturated solution.

• Filter the solution to remove any insoluble impurities.

• Transfer the solution to a clean vial.

• Cover the vial with a cap that has a small hole or with parafilm punctured with a needle to allow for slow evaporation.

• Place the vial in a vibration-free location and allow the solvent to evaporate slowly over several hours to days.[13]

Protocol 3: Vapor Diffusion Crystallization

• Dissolve Compound X in a small amount of a "good" solvent in a small, open vial.

• Place this small vial inside a larger, sealed container (e.g., a beaker covered with a watch glass or a sealed jar).

• Add a larger volume of a "poor" solvent (the anti-solvent) to the bottom of the larger container, ensuring the level is below the top of the inner vial.[13]

• The vapor from the anti-solvent will slowly diffuse into the solution of your compound, reducing its solubility and inducing crystallization.[13][14]

Data Presentation

Table 1: Common Solvents for Crystallization of Organic Compounds

Solvent	Boiling Point (°C)	Polarity	Notes
Diethyl Ether	35	Low	Highly volatile and flammable.[15]
Acetone	56	Medium	Good solvent but low boiling point.[15][16]
Methanol	65	High	Dissolves more polar compounds.[15][16]
Hexanes	69	Low	Good for nonpolar compounds.[15]
Ethyl Acetate	77	Medium	Excellent general-purpose solvent.[15][16]
Ethanol	78	High	Good for compounds with moderate polarity.[15]
Water	100	High	Suitable for compounds that can hydrogen bond.[15]
Toluene	111	Low	High boiling point, use with caution.[15]

Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 3. Troubleshooting Problems in Crystal Growing [thoughtco.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. longdom.org [longdom.org]
• 6. content.e-bookshelf.de [content.e-bookshelf.de]
• 7. researchgate.net [researchgate.net]
• 8. Strategy for control of crystallization of polymorphs - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. unifr.ch [unifr.ch]
• 11. Advice for Crystallization [chem.uni-potsdam.de]
• 12. helgroup.com [helgroup.com]
• 13. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 14. lafactoria.lec.csic.es [lafactoria.lec.csic.es]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. quora.com [quora.com]

Alloptaeroxylin purification artifacts and how to avoid them

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of alloptaeroxylin and related chromones.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am having difficulty separating alloptaeroxylin from other co-extracted chromones. What can I do?

A1: The co-extraction of structurally similar chromones from sources like Ptaeroxylon obliquum is a common challenge. These compounds often possess very similar polarities, leading to overlapping peaks in chromatography. Here are several strategies to improve separation:

• Optimize your column chromatography conditions:

  • Stationary Phase: Standard silica gel is a good starting point. For difficult separations, consider using a different stationary phase, such as alumina (neutral, acidic, or basic) or a bonded phase like a phenyl column, which can offer different selectivity for aromatic compounds.

  • Solvent System (Mobile Phase): A gradient elution is often more effective than an isocratic one for separating complex mixtures. Start with a non-polar solvent and gradually increase the polarity. For example, you could begin with a hexane-ethyl acetate gradient, slowly increasing the percentage of ethyl acetate.

  • Fine-tuning Polarity: Small changes in the solvent mixture can have a significant impact on resolution. Try adding a small percentage of a third solvent, like dichloromethane or acetone, to modulate the polarity and selectivity.

  • TLC Optimization: Before running a column, thoroughly optimize the separation on thin-layer chromatography (TLC) plates to identify the most effective solvent system. An ideal Rf value for the target compound on TLC is typically around 0.2-0.35 for good column separation.[1]

• High-Performance Liquid Chromatography (HPLC): For very challenging separations, preparative HPLC is a powerful tool. A C18 reversed-phase column with a water/methanol or water/acetonitrile gradient is a common choice for purifying chromones.

• Alternative Chromatographic Techniques:

  • High-Performance Counter-Current Chromatography (HPCCC): This technique has been successfully used for the preparative separation of chromones from plant extracts and can be an excellent alternative to solid-phase chromatography.

  • Size-Exclusion Chromatography: Techniques like Sephadex LH-20 chromatography can be used to separate compounds based on their molecular size, which can be a useful step in a multi-step purification process.[2]

Q2: Alloptaeroxylin and ptaeroxylin are isomers. How can I separate them effectively?

A2: The separation of isomers is a significant challenge in purification. Since alloptaeroxylin and ptaeroxylin are isomers, their physicochemical properties are likely very similar. Here are some advanced strategies:

• High-Resolution Chromatography: As mentioned above, preparative HPLC with a high-efficiency column is often necessary for isomer separation. Experiment with different column chemistries (e.g., phenyl, cyano) that can offer different selectivities based on subtle structural differences like pi-pi interactions.

• Supercritical Fluid Chromatography (SFC): SFC can provide unique selectivity for isomers and is often successful where HPLC is not.

• Recrystallization: If a pure fraction of the mixed isomers can be obtained, fractional crystallization from various solvents could be attempted. This relies on slight differences in the crystal lattice energies of the isomers.

Q3: I suspect my alloptaeroxylin is degrading during purification. How can I prevent this?

A3: Chromones can be susceptible to degradation under certain conditions. The formation of artifacts can be minimized by carefully controlling the experimental environment.

• pH Control: Silica gel is naturally slightly acidic, which can cause the degradation of acid-sensitive compounds. If you suspect this is an issue, you can use deactivated silica gel. This can be prepared by washing the silica with a solvent system containing a small amount of a base, such as triethylamine (1-3%), before running your column.[1] Alternatively, using a neutral stationary phase like neutral alumina might be beneficial.

• Temperature and Light Sensitivity: Perform extraction and purification steps at room temperature or below, if possible. Avoid prolonged exposure of the extracts and purified compounds to direct light. Store samples in the dark and at low temperatures (-20°C or -80°C) to prevent degradation.

• Solvent Purity: Always use high-purity solvents for extraction and chromatography. Impurities in solvents can react with your compound of interest to form artifacts.

• Minimize Exposure Time: Aim to complete the purification process in a timely manner. Prolonged contact with solvents and stationary phases can increase the chances of degradation.

Q4: I am observing unexpected peaks in my chromatogram that were not in the initial extract. What could be the cause?

A4: The appearance of new peaks during purification often points to the formation of artifacts. These can arise from several sources:

• Solvent-Induced Artifacts: Certain solvents can react with natural products. For example, using methanol with acidic or basic conditions can sometimes lead to methylation artifacts. If possible, avoid reactive solvents, especially during prolonged extraction or purification steps.

• Degradation Products: As discussed in Q3, your compound of interest may be degrading into other products. Re-evaluate your purification conditions (pH, temperature, light exposure) to minimize this.

• Contamination: Ensure all glassware and equipment are scrupulously clean to avoid cross-contamination from previous purifications.

Experimental Protocols & Data

General Protocol for the Isolation of Chromones from Ptaeroxylon obliquum

This is a generalized protocol based on methods for isolating chromones from plant material. Optimization will be required for your specific experimental setup.

• Extraction:

  • Air-dry the leaves of Ptaeroxylon obliquum at room temperature in a shaded, well-ventilated area.

  • Grind the dried leaves into a fine powder.

  • Macerate the powdered plant material with an organic solvent such as acetone or methanol at room temperature. This is typically done by soaking the material in the solvent for a period of 24-48 hours, often repeated three times to ensure complete extraction.

  • Combine the solvent extracts and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

• Solvent-Solvent Partitioning (Fractionation):

  • Dissolve the crude extract in a mixture of water and a moderately polar solvent (e.g., methanol).

  • Perform liquid-liquid extraction with a series of immiscible solvents of increasing polarity, for example, n-hexane, chloroform, and finally ethyl acetate. This will separate the components of the crude extract into different fractions based on their polarity. Alloptaeroxylin and related chromones are likely to be found in the chloroform or ethyl acetate fractions.

• Column Chromatography:

  • Prepare a silica gel column. The amount of silica gel should be 20 to 100 times the weight of the fraction to be separated.[3]

  • Pre-elute the column with the initial, least polar solvent of your gradient.

  • Load the fraction onto the column. This can be done by dissolving the sample in a minimal amount of the initial solvent or by adsorbing it onto a small amount of silica gel (dry loading).

  • Elute the column with a gradient of increasing polarity (e.g., n-hexane with increasing proportions of ethyl acetate).

  • Collect fractions and monitor their composition using TLC.

  • Combine fractions containing the compound of interest and evaporate the solvent.

• Further Purification (if necessary):

  • If the compound is still not pure, repeat the column chromatography with a different solvent system or a different stationary phase.

  • For final polishing, preparative HPLC or crystallization can be employed.

Summary of Chromatographic Conditions for Chromone Purification

Parameter	Stationary Phase	Mobile Phase (Eluent)	Detection Method	Reference
Initial Fractionation	Silica Gel Open Column Chromatography	Gradient of n-hexane and ethyl acetate	TLC with UV visualization	Inferred from[4]
Final Purification	C18 Reversed-Phase HPLC	Gradient of water and methanol/acetonitrile	UV Detector	General method for chromones
Alternative Method	Sephadex LH-20	Methanol or Methanol/Water mixtures	TLC/UV	[2]

Visualizations

Workflow for Alloptaeroxylin Purification and Artifact Avoidance

Caption: Workflow for alloptaeroxylin purification with key artifact risks and avoidance strategies.

References

• 1. Purification [chem.rochester.edu]
• 2. mdpi.com [mdpi.com]
• 3. Column chromatography - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Bioavailability of Alloptaeroxylin

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and overcoming the challenges associated with the oral bioavailability of Alloptaeroxylin. Alloptaeroxylin, a chromone derivative isolated from Ptaeroxylon obliquum, belongs to a class of compounds often characterized by poor aqueous solubility and extensive first-pass metabolism, which can significantly limit their therapeutic potential.[1][2]

This guide offers troubleshooting advice, detailed experimental protocols, and comparative data to facilitate the development of effective formulation strategies.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the expected low oral bioavailability of Alloptaeroxylin?

A1: As a chromone derivative, Alloptaeroxylin's low oral bioavailability is likely attributable to two main factors:

• Poor Aqueous Solubility: Chromones are often crystalline and hydrophobic, leading to low solubility in the gastrointestinal fluids. This is a rate-limiting step for absorption, as the compound must be in solution to pass through the intestinal mucosa.[2]

• Extensive First-Pass Metabolism: After absorption, the compound passes through the liver via the portal vein, where it can be heavily metabolized by cytochrome P450 enzymes before reaching systemic circulation.[3][4] This can drastically reduce the amount of active compound available.

Q2: Which formulation strategies are most promising for enhancing the bioavailability of a poorly soluble compound like Alloptaeroxylin?

A2: Several strategies can be employed, broadly categorized as follows:

• Particle Size Reduction: Techniques like micronization and nanosuspension increase the surface area-to-volume ratio of the drug particles, thereby enhancing the dissolution rate.[5]

• Solid Dispersions: Dispersing the drug in a hydrophilic polymer matrix at a molecular level can improve its wettability and dissolution.[2][6]

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS), nanoemulsions, and solid lipid nanoparticles can improve solubility and lymphatic uptake, partially bypassing first-pass metabolism.[7][8]

• Complexation: Encapsulating the drug molecule within a larger, more soluble molecule like a cyclodextrin can significantly improve its aqueous solubility.[9][10]

Q3: How can I assess the in vitro dissolution of my Alloptaeroxylin formulation?

A3: In vitro dissolution studies are critical for predicting in vivo performance. It is advisable to use biorelevant media such as Fasted State Simulated Intestinal Fluid (FaSSIF) and Fed State Simulated Intestinal Fluid (FeSSIF). These media contain bile salts and phospholipids, mimicking the composition of human intestinal fluids more accurately than simple buffer solutions.

Q4: My Alloptaeroxylin formulation shows good in vitro dissolution but poor in vivo bioavailability. What could be the issue?

A4: This discrepancy can arise from several factors:

• In Vivo Precipitation: The formulation may not be robust enough to prevent the drug from precipitating in the complex environment of the gastrointestinal tract.

• First-Pass Metabolism: The compound may be well-absorbed but extensively metabolized in the liver. An intravenous (IV) pharmacokinetic study is necessary to determine the absolute bioavailability and clearance rate, which can help diagnose this issue.[4]

• Efflux Transporters: The compound might be a substrate for efflux transporters like P-glycoprotein in the intestinal wall, which actively pump it back into the gut lumen.

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Low aqueous solubility of raw Alloptaeroxylin powder.	Inherent hydrophobicity and crystalline structure.	Employ solubility enhancement techniques such as micronization, solid dispersion, or complexation with cyclodextrins.[1][2][5]
Poor dissolution of the formulated product in standard buffer.	The formulation is not effectively increasing the dissolution rate.	Optimize the formulation (e.g., change the polymer in a solid dispersion, alter the surfactant-to-oil ratio in a SEDDS). Test dissolution in biorelevant media (FaSSIF/FeSSIF).
High variability in in vivo pharmacokinetic data.	Food effects, inconsistent gastric emptying, or formulation instability.	Conduct pharmacokinetic studies in both fasted and fed states. Assess the stability of the formulation under different pH and enzymatic conditions.
Low apparent permeability (Papp) in Caco-2 cell assays.	Poor intestinal permeability of the compound.	Investigate the potential for the compound to be a substrate of efflux transporters. Consider the use of permeation enhancers (use with caution and thorough safety evaluation).

Data Presentation

Table 1: Physicochemical Properties of Alloptaeroxylin and Related Flavonoids

Compound	Molecular Formula	Molecular Weight ( g/mol )	Predicted LogP	Aqueous Solubility
Ptaeroxylin	C15H14O4	258.27	2.7	Poor (estimated)
Naringenin	C15H12O5	272.25	2.5	4.38 µg/mL[9]
Luteolin	C15H10O6	286.24	2.3	Low

Data for Ptaeroxylin and Naringenin from PubChem.[11][12] Solubility of Naringenin as reported in literature.[9]

Table 2: Comparison of Bioavailability Enhancement Strategies for Naringenin (as a proxy for Alloptaeroxylin)

Formulation Strategy	Key Components	Fold Increase in Solubility	Fold Increase in Bioavailability	Reference
Complexation	Hydroxypropyl-β-cyclodextrin	~290	Not Reported	[9][10]
Solid Dispersion	Polyvinylpyrrolidone (PVP) K30	~15	~4.5	Hypothetical data for illustration
Nanoemulsion	Labrasol, Transcutol, Capryol 90	~500	~8.2	Hypothetical data for illustration

Note: Data for solid dispersion and nanoemulsion are hypothetical examples to illustrate potential improvements and should be experimentally verified for Alloptaeroxylin.

Experimental Protocols

Protocol 1: Preparation of an Alloptaeroxylin-Cyclodextrin Inclusion Complex

• Molar Ratio Determination: Determine the molar ratio of Alloptaeroxylin to Hydroxypropyl-β-cyclodextrin (HP-β-CD) to be tested (e.g., 1:1, 1:2).

• Dissolution of HP-β-CD: Dissolve the calculated amount of HP-β-CD in deionized water with gentle heating (40-50°C) and stirring.

• Addition of Alloptaeroxylin: Add the calculated amount of Alloptaeroxylin to the HP-β-CD solution.

• Complexation: Stir the mixture for 24-48 hours at a constant temperature.

• Lyophilization: Freeze the resulting solution and lyophilize it to obtain a dry powder of the inclusion complex.

• Characterization: Characterize the complex using techniques like Differential Scanning Calorimetry (DSC), X-ray Diffraction (XRD), and Fourier-Transform Infrared Spectroscopy (FTIR) to confirm the formation of the inclusion complex.

Protocol 2: In Vitro Dissolution Testing using USP Apparatus II (Paddle Method)

• Media Preparation: Prepare 900 mL of FaSSIF or FeSSIF and maintain the temperature at 37 ± 0.5°C.

• Apparatus Setup: Set up the USP Apparatus II with a paddle speed of 50 or 75 RPM.

• Sample Introduction: Introduce a precisely weighed amount of the Alloptaeroxylin formulation into the dissolution vessel.

• Sampling: Withdraw aliquots (e.g., 5 mL) at predetermined time points (e.g., 5, 15, 30, 60, 90, 120 minutes). Replace the withdrawn volume with fresh, pre-warmed media.

• Sample Analysis: Filter the samples and analyze the concentration of Alloptaeroxylin using a validated HPLC method.

• Data Analysis: Plot the percentage of drug dissolved against time to generate a dissolution profile.

Visualizations

Caption: Workflow for enhancing and evaluating the bioavailability of Alloptaeroxylin.

Caption: Key physiological barriers to the oral bioavailability of Alloptaeroxylin.

References

• 1. tropical.theferns.info [tropical.theferns.info]
• 2. benchchem.com [benchchem.com]
• 3. Anthelmintic, antimycobacterial, antifungal, larvicidal and cytotoxic activities of acetone leaf extracts, fractions and isolated compounds from Ptaeroxylon obliquum (Rutaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apps.worldagroforestry.org [apps.worldagroforestry.org]
• 5. Discovery of Orally Bioavailable Chromone Derivatives as Potent and Selective BRD4 Inhibitors: Scaffold Hopping, Optimization, and Pharmacological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The activity of leaf extracts, fractions, and isolated compounds from Ptaeroxylon obliquum against nine phytopathogenic fungi and the nematode Meloidogyne incognita - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Preparation and Physicochemical Properties of the Complex of Naringenin with Hydroxypropyl-β-Cyclodextrin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ptaeroxylin | C15H14O4 | CID 3646533 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Naringenin | C15H12O5 | CID 439246 - PubChem [pubchem.ncbi.nlm.nih.gov]

minimizing cytotoxicity of Alloptaeroxylin in normal cells

Disclaimer: Information regarding the specific compound Alloptaeroxylin is limited in publicly available scientific literature. The following guidance is based on research concerning its chemical class (chromones) and related natural products. Researchers should validate these generalized protocols and troubleshooting tips for their specific experimental setup with Alloptaeroxylin.

Frequently Asked Questions (FAQs)

Q1: What is the expected cytotoxic profile of Alloptaeroxylin in normal versus cancer cells?

A1: While direct data on Alloptaeroxylin is scarce, studies on related chromone derivatives suggest that some compounds in this class exhibit selective cytotoxicity, showing higher potency against cancer cell lines than normal cells.[1][2][3] For instance, certain styrylchromones and other chromone derivatives have demonstrated greater cytotoxic activity against various tumor cell lines compared to normal human oral cells (gingival fibroblasts, pulp cells, and periodontal ligament fibroblasts).[2][4] However, this selectivity is not universal for all chromones; some derivatives show comparable cytotoxicity between cancerous and normal cells.[1] Therefore, it is crucial to empirically determine the cytotoxic profile of Alloptaeroxylin across a panel of both cancerous and normal cell lines.

Q2: How can I determine the selective cytotoxicity of Alloptaeroxylin in my experiments?

A2: To determine selective cytotoxicity, you should calculate the Selectivity Index (SI). This is the ratio of the IC50 (half-maximal inhibitory concentration) value in a normal cell line to the IC50 value in a cancer cell line (SI = IC50 normal cells / IC50 cancer cells). An SI value greater than 3 is generally considered to indicate promising selective cytotoxicity.[5] It is recommended to test Alloptaeroxylin against multiple cancer cell lines and at least one relevant normal cell line.

Q3: What are the potential mechanisms of action for Alloptaeroxylin-induced cytotoxicity?

A3: Based on studies of related chromones, Alloptaeroxylin may induce cytotoxicity through the induction of apoptosis.[2][6] Some chromones have been shown to activate both intrinsic and extrinsic apoptosis pathways, leading to the activation of caspases 3, 8, and 9, and subsequent internucleosomal DNA fragmentation.[2] Other potential mechanisms for chromones include cell cycle arrest and modulation of signaling pathways involved in cell survival and proliferation.[1][6][7]

Q4: Are there any known strategies to reduce the cytotoxicity of Alloptaeroxylin in normal cells while maintaining its anti-cancer activity?

A4: While specific strategies for Alloptaeroxylin have not been documented, general approaches for improving the therapeutic index of natural compounds can be considered:

• Structural Modification: Chemical modifications of the chromone backbone, such as altering substituent groups, can significantly impact selectivity. Studies have shown that variations in substitutions on the chromone structure can enhance selectivity for cancer cells.[1]

• Combination Therapy: Using Alloptaeroxylin in combination with other chemotherapeutic agents could allow for lower, less toxic doses of each compound while achieving a synergistic anti-cancer effect.

• Targeted Delivery Systems: Encapsulating Alloptaeroxylin in nanoparticles or liposomes could potentially target the compound to tumor tissues, thereby reducing its exposure to and effect on normal cells.

Troubleshooting Guides

Issue 1: High Cytotoxicity in Normal Cells

• Problem: The IC50 value of Alloptaeroxylin in normal cells is similar to or lower than that in cancer cells, indicating a lack of selectivity.

• Possible Causes & Solutions:

  • High Concentration: You may be using a concentration of Alloptaeroxylin that is toxic to all cell types.

    • Troubleshooting Step: Perform a dose-response experiment over a wide range of concentrations to determine the optimal concentration that maximizes cancer cell death while minimizing toxicity to normal cells.

  • Compound Purity: Impurities in your Alloptaeroxylin sample could be contributing to non-specific cytotoxicity.

    • Troubleshooting Step: Verify the purity of your compound using analytical techniques such as HPLC or Mass Spectrometry.

  • Inherent Lack of Selectivity: Alloptaeroxylin may not be inherently selective.

    • Troubleshooting Step: Consider the strategies mentioned in FAQ Q4, such as structural modification or combination therapy, to enhance selectivity.

Issue 2: Inconsistent Cytotoxicity Results

• Problem: You are observing high variability in cytotoxicity data between replicate experiments.

• Possible Causes & Solutions:

  • Cell Culture Conditions: Variations in cell density, passage number, or media composition can affect cellular responses to treatment.

    • Troubleshooting Step: Standardize your cell culture protocols. Ensure cells are seeded at a consistent density and are within a similar passage number range for all experiments.

  • Compound Stability and Solubility: Alloptaeroxylin may be unstable or poorly soluble in your culture medium, leading to inconsistent effective concentrations.

    • Troubleshooting Step: Assess the solubility of Alloptaeroxylin in your vehicle (e.g., DMSO) and culture medium. Ensure it is completely dissolved before adding it to the cells. You may need to use a low percentage of a solubilizing agent. Also, consider the stability of the compound in solution over the course of the experiment.

  • Assay Performance: The cytotoxicity assay itself may be a source of variability.

    • Troubleshooting Step: Ensure proper mixing of reagents and accurate pipetting. Include appropriate controls (untreated cells, vehicle-only control, and a positive control for cell death) in every experiment.

Quantitative Data

Table 1: Cytotoxicity of Chromone Derivatives in Cancerous and Normal Cell Lines

Compound/Extract	Cell Line (Cancer)	IC50 (µM)	Cell Line (Normal)	IC50 (µM)	Selectivity Index (SI)	Reference
3-chlorophenylchromanone derivative (B2)	A549 (Lung)	Strong cytotoxicity	SV-HUC-1 (Urothelial)	Reduced efficacy	High	[1]
Styrylchromone (SC-3)	HSC-2 (Oral)	Lower	HGF (Gingival Fibroblast)	Higher	High	[2]
Styrylchromone (SC-5)	HL-60 (Leukemia)	Lower	HPC (Pulp Cell)	Higher	High	[2]
7-methoxy-3-[(1E)-2-phenylethenyl]-4H-1-benzopyran-4-one	OSCC	Not specified	Human normal mesenchymal cells	Not specified	301.1 - 754.7 (TSM value)	[4][8]
Ptaeroxylon obliquum Acetone Extract	HepG2 (Liver)	8 - 200 µg/mL	Vero (Kidney)	>100 µg/mL	Up to 14	[9]
Cedrelopsis grevei Essential Oil	MCF-7 (Breast)	21.5 mg/L	Not specified	Not specified	Not specified	[10]
Cedrelopsis grevei Essential Oil	A549 (Lung)	"Interesting cytotoxic activity"	Not specified	Not specified	Not specified	[11][12]
Cedrelopsis grevei Essential Oil	CaCo-2 (Colorectal)	"Interesting cytotoxic activity"	Not specified	Not specified	Not specified	[11][12]

Note: TSM (Tumor Specificity) is a measure analogous to SI.

Experimental Protocols

1. MTT Cell Viability Assay

This protocol is a colorimetric assay for assessing cell metabolic activity.

• Materials:

  • 96-well plates

  • Cells of interest (cancerous and normal)

  • Complete culture medium

  • Alloptaeroxylin stock solution (in a suitable solvent like DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of Alloptaeroxylin in complete culture medium.

  • Remove the old medium from the cells and add 100 µL of the Alloptaeroxylin dilutions to the respective wells. Include vehicle-only and untreated controls.

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

  • Remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Read the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control and determine the IC50 value.

2. Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the release of LDH from damaged cells into the culture medium.

• Materials:

  • 96-well plates

  • Cells of interest

  • Complete culture medium

  • Alloptaeroxylin stock solution

  • Commercially available LDH cytotoxicity assay kit (containing substrate, cofactor, and dye)

  • Lysis buffer (positive control for maximum LDH release)

  • Microplate reader

• Procedure:

  • Follow steps 1-4 of the MTT assay protocol.

  • Prepare controls: untreated cells (spontaneous LDH release), vehicle control, and a positive control for maximum LDH release (treat cells with lysis buffer for 45 minutes before the end of the incubation).

  • Carefully transfer a specific volume of the cell culture supernatant to a new 96-well plate.

  • Add the LDH reaction mixture from the kit to each well.

  • Incubate the plate at room temperature for the time specified in the kit instructions, protected from light.

  • Add the stop solution provided in the kit.

  • Measure the absorbance at the recommended wavelength (e.g., 490 nm).

  • Calculate the percentage of cytotoxicity based on the absorbance readings of the treated samples relative to the controls.

Visualizations

Caption: Workflow for Determining the Selective Cytotoxicity of Alloptaeroxylin.

Caption: Generalized Signaling Pathway for Chromone-Induced Apoptosis.

References

• 1. Chromanone derivatives: Evaluating selective anticancer activity across human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytotoxic activity of styrylchromones against human tumor cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development of Newly Synthesized Chromone Derivatives with High Tumor Specificity against Human Oral Squamous Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. A novel chromone-based as a potential inhibitor of ULK1 that modulates autophagy and induces apoptosis in colon cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Chemical composition and anticancer, antiinflammatory, antioxidant and antimalarial activities of leaves essential oil of Cedrelopsis grevei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Refining "Compound X" Dosage for In Vitro Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining the dosage of "Compound X" for in vitro experiments.

General Troubleshooting Guide

Researchers may encounter several common issues when determining the optimal in vitro dosage of a novel compound. This guide provides a structured approach to troubleshooting these challenges.

Issue	Potential Cause	Recommended Action
Poor Solubility in Culture Media	- Compound X may be hydrophobic.- The solvent used for the stock solution is not miscible with the aqueous culture medium.	- Prepare a higher concentration stock solution in a solvent like DMSO.- Ensure the final solvent concentration in the culture medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity.- Test different solvents for the stock solution (e.g., ethanol, methanol).- Consider using a solubilizing agent, but first, test the agent for any effects on the cells.
High Cytotoxicity at Low Concentrations	- Compound X may be highly potent.- The compound may be unstable in the culture medium, leading to the formation of toxic byproducts.[1]	- Perform a dose-response curve starting from very low concentrations (e.g., nanomolar range).- Reduce the incubation time.- Assess the stability of Compound X in the culture medium over time using methods like HPLC.[1]
No Observable Effect at High Concentrations	- Compound X may have low potency for the specific cell line or target.- The compound may be degrading rapidly in the culture medium.[1]- The chosen assay may not be sensitive enough to detect the effect.	- Increase the concentration of Compound X, being mindful of solubility limits.- Increase the incubation time.- Verify the stability of the compound in the media.[1]- Use a more sensitive assay or a different endpoint to measure the effect.- Consider using a different cell line that may be more responsive.
High Variability Between Replicates	- Inconsistent cell seeding density.- Pipetting errors when adding Compound X.- Edge effects in multi-well plates.	- Ensure a homogenous cell suspension before seeding.- Use calibrated pipettes and proper pipetting techniques.- Avoid using the outer wells of multi-well plates, or fill them with sterile media/PBS to maintain humidity.
Unexpected or Off-Target Effects	- The solvent used for the stock solution may be causing cellular stress.- Compound X may be interacting with components of the culture medium.	- Always include a vehicle control (cells treated with the same concentration of the solvent used for Compound X).- Test the effect of Compound X in a serum-free medium if possible, to see if serum proteins are interfering with its activity.

Frequently Asked Questions (FAQs)

1. How do I determine a starting dosage for Compound X in my in vitro experiments?

For a novel compound, it is recommended to start with a wide range of concentrations to establish a dose-response curve. A common starting point is a logarithmic dilution series, for example, from 100 µM down to 1 nM. This will help in identifying the concentration range where the compound exhibits biological activity and any potential cytotoxicity.

2. What is the best solvent to use for dissolving Compound X?

The choice of solvent depends on the chemical properties of Compound X. Dimethyl sulfoxide (DMSO) is a common solvent for many organic compounds used in cell culture experiments due to its high solubilizing power and relatively low toxicity at low concentrations. However, it is crucial to keep the final concentration of DMSO in the culture medium below 0.5% (v/v), as higher concentrations can be toxic to cells. Always include a vehicle control in your experiments, which consists of cells treated with the same concentration of the solvent used to dissolve Compound X.

3. How can I assess the cytotoxicity of Compound X?

Several assays can be used to measure cytotoxicity. A common and straightforward method is the Lactate Dehydrogenase (LDH) release assay, which measures the release of LDH from damaged cells into the culture medium.[2] Other methods include the MTT assay, which measures metabolic activity, and the Trypan Blue exclusion assay, which identifies cells with compromised membrane integrity.[3]

4. How long should I incubate my cells with Compound X?

The optimal incubation time can vary depending on the mechanism of action of Compound X and the specific assay being performed. For acute effects, a shorter incubation time (e.g., 4-24 hours) may be sufficient. For chronic effects or to assess long-term viability, longer incubation times (e.g., 48-72 hours) may be necessary. It is advisable to perform a time-course experiment to determine the optimal incubation period.

5. What should I do if my results are not reproducible?

Lack of reproducibility can stem from several factors. Ensure that your cell culture conditions are consistent, including cell passage number, confluency, and media composition. Double-check your calculations for dilutions and concentrations of Compound X. Standardize your experimental procedures, including incubation times and assay protocols. High variability between replicates can also be a sign of issues with cell health or inconsistent plating.

Quantitative Data Summary

This table provides a template for summarizing the key quantitative data obtained from your in vitro experiments with Compound X.

Parameter	Cell Line 1	Cell Line 2	Cell Line 3
IC50 (µM)	Insert Value	Insert Value	Insert Value
CC50 (µM)	Insert Value	Insert Value	Insert Value
Effective Concentration Range (µM)	Insert Range	Insert Range	Insert Range
Assay Used	e.g., MTT Assay	e.g., Western Blot	e.g., Apoptosis Assay
Incubation Time (hours)	Insert Time	Insert Time	Insert Time

IC50: The half maximal inhibitory concentration. CC50: The half maximal cytotoxic concentration.

Key Experimental Protocols

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This protocol provides a general procedure for assessing the cytotoxicity of Compound X by measuring LDH release from damaged cells.

Materials:

• Cells of interest

• Complete culture medium

• Compound X stock solution

• LDH assay kit (commercially available)

• 96-well clear-bottom plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Compound X in complete culture medium. Remove the old medium from the cells and add the medium containing different concentrations of Compound X. Include wells for a vehicle control (medium with solvent only) and an untreated control.

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• Assay: Following the manufacturer's instructions for the LDH assay kit, transfer a portion of the cell culture supernatant to a new 96-well plate. Add the LDH reaction mixture to each well.

• Measurement: Incubate the plate at room temperature for the recommended time, protected from light. Measure the absorbance at the specified wavelength using a plate reader.

• Data Analysis: Calculate the percentage of cytotoxicity for each concentration of Compound X relative to a positive control (cells lysed to achieve maximum LDH release).

Visualizations

Experimental Workflow for Dosage Determination

References

• 1. Limited stability in cell culture medium and hydrogen peroxide formation affect the growth inhibitory properties of delphinidin and its degradation product gallic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytotoxicity tests on eye drop preparations by LDH release assay in human cultured cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Bioluminescent Cytotoxicity Assay for Assessment of Membrane Integrity Using a Proteolytic Biomarker - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of the Anti-inflammatory Effects of O-Methylalloptaeroxylin

A Comparison with Indomethacin and Dexamethasone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anti-inflammatory properties of O-methylalloptaeroxylin, a natural chromone isolated from Ptaeroxylon obliquum, against the well-established anti-inflammatory drugs, Indomethacin and Dexamethasone. This document summarizes key experimental data, details the methodologies used, and visualizes the proposed signaling pathways to offer an objective evaluation for research and drug development purposes.

Executive Summary

O-methylalloptaeroxylin, a chromone derivative, has demonstrated notable anti-inflammatory activity in in-vitro studies. This guide compares its efficacy in inhibiting key inflammatory mediators such as nitric oxide (NO), cyclooxygenase-2 (COX-2), and pro-inflammatory cytokines (TNF-α and IL-1β) with that of the non-steroidal anti-inflammatory drug (NSAID) Indomethacin and the corticosteroid Dexamethasone. The available data suggests that O-methylalloptaeroxylin and its related compounds from Ptaeroxylon obliquum exhibit significant anti-inflammatory potential, warranting further investigation.

Comparative Data on Anti-inflammatory Activity

The following tables summarize the quantitative data on the inhibitory effects of O-methylalloptaeroxylin and the comparator drugs on various inflammatory markers. The data has been compiled from studies using lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages, a standard in-vitro model for inflammation research.

Compound	Target	IC50 Value (µM)	Cell Line	Comments	Reference
O-methylalloptaeroxylin	15-Lipoxygenase (15-LOX)	Not explicitly stated, but related compound Obliquumol showed an IC50 of 3.66 µg/mL	N/A (Soybean 15-LOX)	O-methylalloptaeroxylin is also a constituent of the active extract.	[1][2]
Nitric Oxide (NO) Production	Dose-dependent inhibition observed.	RAW 264.7	Acetone extracts containing O-methylalloptaeroxylin showed up to 102% NO reduction at 1.6 µg/mL.	[1][2]
Cyclooxygenase-2 (COX-2)	Significant, dose-dependent reduction.	RAW 264.7	The compound reversed LPS-induced COX-2 expression.	[1]
TNF-α	Significant inhibition.	RAW 264.7	Related compound Obliquumol significantly inhibited LPS-induced TNF-α levels.	[1]
Indomethacin	Nitric Oxide (NO) Production	~56.8 µM	RAW 264.7	[3]
Cyclooxygenase-2 (COX-2)	~0.63 µM	Murine Macrophages	[4]
TNF-α	~143.7 µM	RAW 264.7	[3]
Dexamethasone	Nitric Oxide (NO) Production	Dose-dependent inhibition.	RAW 264.7	A dose of 0.1-10 µM inhibited NO production.	[5]
TNF-α	Significant inhibition at 1µM.	RAW 264.7	[6]
IL-1β	Significant inhibition.	RAW 264.7	Inhibits gene expression by blocking NF-κB/Rel and AP-1 activation.	[7]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, primarily based on the study by Khunoana et al. (2025) on Ptaeroxylon obliquum compounds.

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophages.

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin/streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Cells are pre-treated with various concentrations of O-methylalloptaeroxylin, Indomethacin, or Dexamethasone for a specified period (e.g., 1 hour) before stimulation with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce an inflammatory response.

Nitric Oxide (NO) Production Assay

• Principle: The concentration of nitrite, a stable metabolite of NO, in the culture supernatant is measured as an indicator of NO production.

• Method: The Griess reagent system is used. Briefly, an equal volume of culture supernatant is mixed with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride). The absorbance is measured at 540 nm using a microplate reader. The nitrite concentration is determined from a standard curve prepared with sodium nitrite.

Cyclooxygenase-2 (COX-2) Inhibition Assay

• Principle: The level of COX-2 enzyme in cell lysates is quantified to determine the inhibitory effect of the test compounds.

• Method: An enzyme-linked immunosorbent assay (ELISA) is performed. Cell lysates are added to a microplate pre-coated with a COX-2 specific antibody. A biotinylated detection antibody is then added, followed by a streptavidin-horseradish peroxidase (HRP) conjugate. The addition of a substrate solution results in a color change, which is measured at 450 nm. The concentration of COX-2 is calculated based on a standard curve.

Cytokine Quantification (TNF-α and IL-1β)

• Principle: The concentrations of pro-inflammatory cytokines in the cell culture supernatant are measured using specific ELISA kits.

• Method: The supernatant is added to microplate wells pre-coated with antibodies specific for either TNF-α or IL-1β. A biotinylated detection antibody is then added, followed by a streptavidin-HRP conjugate. After the addition of a substrate solution, the absorbance is read at 450 nm. Cytokine concentrations are determined by comparison with a standard curve.

15-Lipoxygenase (15-LOX) Inhibition Assay

• Principle: The inhibitory activity of the compounds on the 15-LOX enzyme is measured.

• Method: Soybean 15-LOX is incubated with the test compounds. The reaction is initiated by adding the substrate, linoleic acid. The formation of the product, hydroperoxy-linoleic acid, is monitored by measuring the increase in absorbance at 234 nm. The percentage of inhibition is calculated by comparing the rate of reaction in the presence and absence of the inhibitor.

Signaling Pathways and Mechanisms of Action

The anti-inflammatory effects of O-methylalloptaeroxylin and other chromones are believed to be mediated through the modulation of key intracellular signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways are central to the inflammatory response, regulating the expression of numerous pro-inflammatory genes.

Proposed Anti-inflammatory Signaling Pathway of O-Methylalloptaeroxylin

Caption: Proposed mechanism of O-Methylalloptaeroxylin inhibiting inflammatory gene expression.

Indomethacin primarily acts by non-selectively inhibiting both COX-1 and COX-2 enzymes, thereby blocking the production of prostaglandins which are key mediators of inflammation and pain.

Dexamethasone , a glucocorticoid, exerts its potent anti-inflammatory effects by binding to glucocorticoid receptors. This complex then translocates to the nucleus and downregulates the expression of pro-inflammatory genes by interfering with transcription factors such as NF-κB and AP-1.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for evaluating the anti-inflammatory effects of a test compound in vitro.

Caption: Standard workflow for in-vitro anti-inflammatory compound screening.

Conclusion

The available data indicates that O-methylalloptaeroxylin, a natural chromone, possesses significant anti-inflammatory properties. Its ability to inhibit key inflammatory mediators such as nitric oxide, COX-2, and TNF-α is promising. While a direct quantitative comparison with established drugs like Indomethacin and Dexamethasone is challenging due to variations in experimental data, the preliminary findings suggest that O-methylalloptaeroxylin and related compounds from Ptaeroxylon obliquum are valuable candidates for further research and development in the field of anti-inflammatory therapeutics. Future studies should focus on elucidating the precise molecular targets and signaling pathways, as well as conducting in-vivo efficacy and safety evaluations.

References

• 1. Discovery of a novel C2-functionalized chromen-4-one scaffold for the development of p38α MAPK signaling inhibitors to mitigate neutrophilic inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of an effective anti-inflammatory agent for inhibiting the activation of NF-κB - PMC [pmc.ncbi.nlm.nih.gov]
• 6. oncotarget.com [oncotarget.com]
• 7. Dexamethasone inhibits IL-1 beta gene expression in LPS-stimulated RAW 264.7 cells by blocking NF-kappa B/Rel and AP-1 activation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Bioactive Chromones from Ptaeroxylon obliquum

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Alloptaeroxylin and other bioactive compounds isolated from the medicinal plant Ptaeroxylon obliquum, commonly known as Sneezewood. While Alloptaeroxylin has been identified in this species, current scientific literature does not indicate its presence in other plant sources. Therefore, this comparison focuses on the performance of O-methylalloptaeroxylin alongside other prominent bioactive constituents of Ptaeroxylon obliquum: Obliquumol, and a mixture of Lupeol and β-amyrin.

The analysis is based on experimental data for key biological activities, including anti-inflammatory, antifungal, and cytotoxic effects, providing a valuable resource for researchers interested in the therapeutic potential of these natural products.

Data Presentation: Comparative Bioactivity

The following tables summarize the quantitative data on the biological activities of O-methylalloptaeroxylin and other major compounds from Ptaeroxylon obliquum.

Table 1: Anti-inflammatory Activity (15-Lipoxygenase Inhibition)

Compound	Source	IC50 (µg/mL)
O-methylalloptaeroxylin	Ptaeroxylon obliquum	18.30[1]
Obliquumol	Ptaeroxylon obliquum	3.66[2][3]
Lupeol and β-amyrin mixture	Ptaeroxylon obliquum	11.30[1]
Quercetin (Positive Control)	N/A	2.1[4]

Table 2: Antifungal Activity (Minimum Inhibitory Concentration)

Compound	Source	Candida albicans MIC (µg/mL)	Cryptococcus neoformans MIC (µg/mL)	Aspergillus fumigatus MIC (µg/mL)
Obliquumol	Ptaeroxylon obliquum	16[5]	2[5]	16[5]
Lupeol and β-amyrin mixture	Ptaeroxylon obliquum	16[5]	16[5]	>200[5]

Table 3: Cytotoxicity (IC50)

Compound	Source	HepG2 (Human Liver Cancer) IC50 (µg/mL)	HeLa (Human Cervical Cancer) IC50 (µg/mL)	Vero (Normal Kidney) Cells CC50 (µg/mL)
O-methylalloptaeroxylin	Ptaeroxylon obliquum	52[6][7][8][9]	189[6][7][8][9]	>100[6][7]
Obliquumol	Ptaeroxylon obliquum	539[6][7][8][9]	247[6][7][8][9]	>200[5]
Lupeol and β-amyrin mixture	Ptaeroxylon obliquum	>100[6][7]	>100[6][7]	>200[5]
Acetone Crude Extract	Ptaeroxylon obliquum	8 - 200[6][7][8][9]	>100[6][7]	14.2[5]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Isolation of Compounds from Ptaeroxylon obliquum

The isolation of O-methylalloptaeroxylin, Obliquumol, and the Lupeol/β-amyrin mixture from the leaves of Ptaeroxylon obliquum is typically achieved through a series of chromatographic techniques.[6][7][8][9]

• Extraction : Air-dried and powdered leaves are extracted with acetone. The resulting extract is concentrated under reduced pressure.

• Fractionation : The crude acetone extract is subjected to solvent-solvent partitioning using solvents of increasing polarity, such as hexane, chloroform, and methanol-water mixtures.

• Column Chromatography : The chloroform fraction, which is rich in chromones and triterpenoids, is further purified using silica gel open column chromatography. Elution with a gradient of hexane and ethyl acetate allows for the separation of the different compounds.

• Identification : The structure of the isolated compounds is elucidated using spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Anti-inflammatory Assay: 15-Lipoxygenase (15-LOX) Inhibition

The 15-LOX inhibitory activity is determined spectrophotometrically by measuring the formation of hydroperoxides from a fatty acid substrate.[10][11]

• Reagents : A solution of 15-lipoxygenase (from soybean), a substrate solution (e.g., linoleic or arachidonic acid) in a suitable buffer (e.g., borate buffer, pH 7.4), and the test compounds dissolved in a solvent like DMSO are required.

• Assay Procedure : The enzyme solution is pre-incubated with the test compound for a set period. The reaction is initiated by the addition of the substrate.

• Measurement : The formation of the hydroperoxy-conjugated diene product is monitored by measuring the increase in absorbance at a specific wavelength (typically 234 nm) over time using a spectrophotometer.

• Calculation : The percentage of inhibition is calculated by comparing the rate of the reaction in the presence of the test compound to that of a control (without the inhibitor). The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is then determined.

Antifungal Assay: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC)

The MIC, the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism, is determined using a broth microdilution method.[12][13][14]

• Microorganism Preparation : Fungal strains (e.g., Candida albicans, Cryptococcus neoformans) are cultured in an appropriate broth medium to achieve a standardized inoculum density.

• Serial Dilution : The test compounds are serially diluted in a 96-well microtiter plate containing the broth medium.

• Inoculation : A standardized suspension of the fungal cells is added to each well.

• Incubation : The microtiter plates are incubated under suitable conditions (temperature and time) to allow for fungal growth.

• MIC Determination : The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Cytotoxicity Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[15][16][17]

• Cell Culture : Human cell lines (e.g., HepG2, HeLa, Vero) are cultured in a suitable medium and seeded into 96-well plates.

• Treatment : The cells are treated with various concentrations of the test compounds and incubated for a specific period (e.g., 48 or 72 hours).

• MTT Addition : An MTT solution is added to each well, and the plates are incubated to allow the mitochondrial dehydrogenases in viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization : The formazan crystals are solubilized by adding a solubilizing agent (e.g., DMSO, isopropanol with HCl).

• Absorbance Measurement : The absorbance of the solubilized formazan is measured using a microplate reader at a specific wavelength (typically between 540 and 590 nm).

• Calculation : The percentage of cell viability is calculated relative to untreated control cells. The IC50 (for cancer cells) or CC50 (for normal cells) value, the concentration of the compound that causes a 50% reduction in cell viability, is then determined.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for isolating bioactive compounds and a plausible signaling pathway modulated by chromones like Alloptaeroxylin.

Isolation workflow for bioactive compounds.

Hypothesized anti-inflammatory signaling pathway.

References

• 1. repository.up.ac.za [repository.up.ac.za]
• 2. Anti-inflammatory activities of Ptaeroxylon obliquum leaf extracts, fractions and bioactive compounds [repository.up.ac.za]
• 3. researchgate.net [researchgate.net]
• 4. repository.up.ac.za [repository.up.ac.za]
• 5. Anthelmintic, antimycobacterial, antifungal, larvicidal and cytotoxic activities of acetone leaf extracts, fractions and isolated compounds from Ptaeroxylon obliquum (Rutaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In Vitro Antiproliferative Activity of Ptaeroxylon obliquum Leaf Extracts, Fractions and Isolated Compounds on Several Cancer Cell Lines [mdpi.com]
• 7. In vitro antiproliferative activity of Ptaeroxylon obliquum leaf extracts, fractions and isolated compounds on several cancer cell lines [repository.up.ac.za]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. 15-Lipoxygenase inhibition of Commelina benghalensis, Tradescantia fluminensis, Tradescantia zebrina - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scielo.br [scielo.br]
• 13. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. The MTT viability assay yields strikingly false-positive viabilities although the cells are killed by some plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 17. Assessment of cytotoxicity of leaf extracts of Andrographis paniculata and Aspilia africana on murine cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of O-methylalloptaeroxylin's Anti-Inflammatory Mode of Action

A Cross-Validation Guide for Researchers and Drug Development Professionals

This guide provides a comparative analysis of the anti-inflammatory mode of action of O-methylalloptaeroxylin, a chromone isolated from Ptaeroxylon obliquum.[1] Its performance is cross-validated against other bioactive compounds with established anti-inflammatory properties: Quercetin (a flavonoid), Lupeol (a triterpenoid), and Eranthin (a chromone). This guide is intended for researchers, scientists, and drug development professionals seeking to understand the therapeutic potential of O-methylalloptaeroxylin.

Executive Summary

O-methylalloptaeroxylin, a chromone derived from the sneezewood tree (Ptaeroxylon obliquum), has demonstrated notable biological activities, including anti-allergic and anti-inflammatory potential.[2] Like many chromones and flavonoids, its mechanism of action is believed to involve the modulation of key signaling pathways implicated in the inflammatory response, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. This guide presents a side-by-side comparison of O-methylalloptaeroxylin with Quercetin, Lupeol, and Eranthin, supported by available experimental data and detailed methodologies for key validation assays.

Data Presentation: Comparative Inhibitory Activities

The following table summarizes the available quantitative data on the inhibitory concentrations (IC50) of O-methylalloptaeroxylin and its comparators against various inflammatory markers. It is important to note that direct comparative studies for all markers are not always available, and experimental conditions may vary between studies.

Compound	Target/Assay	Cell Line	IC50 Value	Reference
O-methylalloptaeroxylin	β-Hexosaminidase Release (Antiallergic)	RBL-2H3	14.16 µg/mL	[2]
Cytotoxicity	HepG2	52 - 539 µg/mL	[3]
Quercetin	NF-κB-dependent gene expression (IP-10)	Mode-K	40 µM	[4]
NF-κB-dependent gene expression (MIP-2)	Mode-K	44 µM	[4]
IL-12-induced T cell proliferation	T cells	-	[5]
Lupeol	Soybean lipoxygenase-1 (15-sLO)	-	35 µM	[6]
TNF-α and IL-1β production	Macrophages	10 - 100 µM	[6]
Paw edema (in vivo)	Mice	100 mg/kg	[7]
Eranthin	In vitro anti-inflammatory activity	-	-	[8]

Signaling Pathway Analysis

The anti-inflammatory effects of O-methylalloptaeroxylin and the comparator compounds are largely attributed to their ability to interfere with pro-inflammatory signaling cascades. Below are diagrams of the key pathways potentially modulated by these compounds.

References

• 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Simultaneous Immunoassay Analysis of Plasma IL-6 and TNF-α on a Microchip - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quercetin inhibits TNF-induced NF-kappaB transcription factor recruitment to proinflammatory gene promoters in murine intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bowdish.ca [bowdish.ca]
• 6. Lupeol, A Novel Anti-inflammatory and Anti-cancer Dietary Triterpene - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-inflammatory effects and possible mechanism of action of lupeol acetate isolated from Himatanthus drasticus (Mart.) Plumel - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Genus Eranthis: Prospects of Research on Its Phytochemistry, Pharmacology, and Biotechnology - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Anticancer Potential: A Comparative Analysis of O-methylalloptaeroxylin and Standard-of-Care Drugs

For Immediate Release

A comprehensive analysis of emerging data on O-methylalloptaeroxylin, a natural compound isolated from Ptaeroxylon obliquum, suggests promising, albeit preliminary, anticancer activity. This report provides a comparative guide for researchers, scientists, and drug development professionals, evaluating the in vitro efficacy of O-methylalloptaeroxylin and related compounds against established cancer cell lines and benchmarking them against current standard-of-care chemotherapeutic agents.

Executive Summary

In vitro studies demonstrate that extracts and isolated compounds from Ptaeroxylon obliquum, including O-methylalloptaeroxylin, exhibit antiproliferative effects against human cervical cancer (HeLa) and hepatocellular carcinoma (HepG2) cell lines. While direct, head-to-head comparative studies are not yet available, this guide synthesizes existing data to offer a preliminary efficacy comparison with standard-of-care drugs such as cisplatin and doxorubicin. The provided data, experimental protocols, and pathway diagrams aim to facilitate further research and development in this area.

Data Presentation: In Vitro Antiproliferative Efficacy

The following tables summarize the half-maximal inhibitory concentration (IC50) values, a measure of a substance's potency in inhibiting a specific biological or biochemical function. Lower IC50 values indicate higher potency.

Table 1: Antiproliferative Activity against HeLa (Cervical Cancer) Cells

Compound/Drug	IC50 (µg/mL)	IC50 (µM)	Citation(s)
O-methylalloptaeroxylin & Lupeol/β-amyrin mixture	189	-	[1]
Cisplatin	4.323	14.4	[2]
Doxorubicin	1.679	2.9	[2]

Table 2: Antiproliferative Activity against HepG2 (Hepatocellular Carcinoma) Cells

Compound/Drug	IC50 (µg/mL)	IC50 (µM)	Citation(s)
O-methylalloptaeroxylin & Lupeol/β-amyrin mixture	52	-	[1]
P. obliquum Acetone Extract (Hatfield)	8.4	-	[1]
Sorafenib	-	8.9	[3]
Lenvatinib	-	-	[4]
Doxorubicin	7.98	13.77	[5]
Cisplatin	15.9	53.0	[3]

Note: The IC50 value for O-methylalloptaeroxylin was reported for a mixture with Lupeol/β-amyrin. Further studies are needed to determine the specific IC50 of the pure compound. The Hatfield acetone extract of P. obliquum showed notable activity against HepG2 cells.

Standard-of-Care Drugs for Comparison

• Cervical Cancer: The standard first-line treatment for locally advanced cervical cancer is cisplatin-based chemotherapy, often administered concurrently with radiation.[6][7] For recurrent or metastatic disease, platinum-based combinations, including cisplatin with paclitaxel, are common.[8]

• Hepatocellular Carcinoma: For advanced hepatocellular carcinoma, the first-line systemic therapies include multi-kinase inhibitors like sorafenib and lenvatinib.[4][9] More recently, a combination of the immune checkpoint inhibitor atezolizumab and the VEGF inhibitor bevacizumab has become a gold-standard first-line treatment.[10]

Experimental Protocols

The following is a generalized protocol for the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric assay for assessing cell metabolic activity, which is commonly used to determine the cytotoxic effects of potential medicinal agents.

MTT Assay for Cell Viability

1. Cell Seeding:

• Harvest and count the desired cancer cells (e.g., HeLa, HepG2).
• Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 1 x 10^4 to 1.5 x 10^5 cells/mL).
• Incubate the plate at 37°C in a 5% CO2 humidified atmosphere for 24 hours to allow for cell attachment.

2. Compound Treatment:

• Prepare serial dilutions of the test compounds (O-methylalloptaeroxylin, standard drugs) in a culture medium.
• Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds. Include a vehicle control (e.g., DMSO) and a negative control (medium only).
• Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C and 5% CO2.

3. MTT Addition and Incubation:

• After the incubation period, add 10-50 µL of MTT solution (typically 5 mg/mL in PBS) to each well.
• Incubate the plate for 2-4 hours at 37°C, allowing the metabolically active cells to reduce the yellow MTT to purple formazan crystals.

4. Formazan Solubilization:

• Carefully remove the MTT solution.
• Add 100-150 µL of a solubilizing agent (e.g., DMSO, acidified isopropanol) to each well to dissolve the formazan crystals.
• Gently shake the plate to ensure complete dissolution.

5. Absorbance Measurement:

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

6. Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the untreated control cells.
• Plot the percentage of cell viability against the compound concentration and determine the IC50 value using a suitable software program.

Visualizations

Logical Flow of Drug Efficacy Comparison

Caption: A diagram illustrating the comparative analysis workflow.

Experimental Workflow for MTT Assay

Caption: A flowchart of the MTT assay experimental workflow.

Concluding Remarks

The preliminary in vitro data on O-methylalloptaeroxylin and other compounds from Ptaeroxylon obliquum are encouraging and warrant further investigation. The antiproliferative activity against both HeLa and HepG2 cell lines suggests a potential broad-spectrum anticancer effect. However, it is crucial to note that these are early-stage findings. Future research should focus on:

• Determining the IC50 values of pure O-methylalloptaeroxylin.

• Elucidating the mechanism of action and the specific signaling pathways affected by this compound.

• Conducting in vivo studies in animal models to assess efficacy, toxicity, and pharmacokinetic profiles.

• Performing direct comparative studies against a wider range of standard-of-care drugs.

This guide serves as a foundational resource for the scientific community to build upon in the exploration of O-methylalloptaeroxylin as a potential novel anticancer agent.

References

• 1. ascopubs.org [ascopubs.org]
• 2. Assessment the effect of Cisplatin and Doxorubicin on Nitric Oxide levels on HepG2 cell line [ajbas.journals.ekb.eg]
• 3. Comparative Chemosensitivity of VX2 and HCC Cell Lines to Drugs Used in TACE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. mdpi.com [mdpi.com]
• 6. cancerresearchuk.org [cancerresearchuk.org]
• 7. Cervical Cancer Treatment Options | Treatment Choices by Stage | American Cancer Society [cancer.org]
• 8. Patterns of use of primary and first-line chemotherapy for recurrence among patients with cervical cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Efficacy of First Line Systemic Chemotherapy and Multikinase Inhibitors in Advanced Hepatocellular Carcinoma: A Systematic Review and Network Meta-Analysis [frontiersin.org]
• 10. Drug Treatment for Advanced Hepatocellular Carcinoma: First-Line and Beyond - PMC [pmc.ncbi.nlm.nih.gov]

spectroscopic comparison of synthetic vs. natural Alloptaeroxylin

A Comparative Guide for Researchers in Drug Discovery and Natural Product Chemistry

Alloptaeroxylin, a chromone derivative first isolated from the sneezewood tree (Ptaeroxylon obliquum), has garnered interest within the scientific community for its potential biological activities. As with many natural products, the journey from discovery to therapeutic application often involves chemical synthesis to ensure a consistent and scalable supply. This guide provides a detailed spectroscopic comparison of synthetic and natural Alloptaeroxylin, offering researchers a baseline for authenticating synthetic batches and understanding the nuances that may arise from different origins. While a complete, side-by-side spectroscopic analysis under identical conditions is not yet available in the literature, this guide compiles and contrasts the existing data to facilitate a meaningful comparison.

Data at a Glance: Spectroscopic Properties

The following tables summarize the available spectroscopic data for Alloptaeroxylin and its derivatives. It is important to note that the data for natural and synthetic samples have been compiled from various sources and may have been recorded under different experimental conditions.

Table 1: ¹H NMR Spectroscopic Data (ppm)

Proton	Natural Alloptaeroxylin Derivative (Dihydro)	Synthetic Alloptaeroxylin Derivative (Dihydro)[1]
C3-H	Data not available	~5.97 (d, J = 1.8 Hz)
C4-CH₃	Data not available	~2.21 (d, J = 1.8 Hz)
C6-2H	Data not available	~2.78 (t, J = 7 Hz)
C7-2H	Data not available	~1.79 (t, J = 7 Hz)
gem-dimethyl	Data not available	~1.23 (s)

Table 2: Infrared (IR) Spectroscopic Data (cm⁻¹)

Functional Group	Natural Alloptaeroxylin Derivative (Dihydro)	Synthetic Alloptaeroxylin Derivative (Dihydro)[1]
Lactone C=O	Data not available	1715

Note: Comprehensive IR data for natural Alloptaeroxylin is not detailed in the available literature.

Table 3: Other Spectroscopic Data

Technique	Natural Alloptaeroxylin	Synthetic Alloptaeroxylin
UV-Vis (λmax, nm)	Data not available	Data not available
Mass Spec. (m/z)	Data not available	Data not available

The Experimental Blueprint: Methodologies

To ensure reproducibility and accurate comparison, the following detailed experimental protocols are recommended for the spectroscopic analysis of Alloptaeroxylin.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample (natural or synthetic Alloptaeroxylin) in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Spectroscopy:

  • Instrument: A 400 MHz or higher field NMR spectrometer.

  • Parameters: Acquire spectra at room temperature. Use a pulse angle of 30-45 degrees, a spectral width of 16 ppm, an acquisition time of at least 3 seconds, and a relaxation delay of 5 seconds to ensure full relaxation of all protons. Process the data with an exponential window function (line broadening of 0.3 Hz) to improve the signal-to-noise ratio.

• ¹³C NMR Spectroscopy:

  • Instrument: A 100 MHz or higher field NMR spectrometer.

  • Parameters: Acquire spectra using a proton-decoupled sequence. Use a pulse angle of 45 degrees, a spectral width of 220 ppm, and a relaxation delay of 2 seconds. A sufficient number of scans should be acquired to obtain a good signal-to-noise ratio.

Infrared (IR) Spectroscopy

• Sample Preparation: For solid samples, the KBr pellet method is recommended. Mix approximately 1 mg of the sample with 100 mg of dry KBr powder and press into a thin, transparent pellet. Alternatively, Attenuated Total Reflectance (ATR) can be used with a small amount of the solid sample placed directly on the ATR crystal.

• Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer.

• Parameters: Record the spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Perform a background scan of the empty sample compartment or the clean ATR crystal before scanning the sample.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation: Prepare a dilute solution of the sample in a UV-transparent solvent (e.g., methanol or ethanol) of a known concentration (typically in the range of 1-10 µg/mL).

• Instrumentation: A double-beam UV-Vis spectrophotometer.

• Parameters: Scan the sample from 200 to 800 nm. Use the same solvent as a blank for baseline correction. The wavelength of maximum absorbance (λmax) should be recorded.

Mass Spectrometry (MS)

• Sample Preparation: Dissolve the sample in a suitable volatile solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 µg/mL.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source.

• Parameters: Acquire spectra in both positive and negative ion modes. The mass range should be set to cover the expected molecular weight of Alloptaeroxylin. The exact mass should be determined to at least four decimal places to aid in molecular formula confirmation.

Visualizing the Workflow

The following diagram illustrates the logical workflow for the spectroscopic comparison of synthetic and natural Alloptaeroxylin.

Caption: Workflow for comparing natural and synthetic Alloptaeroxylin.

The Path from Nature and the Lab Bench

Natural Alloptaeroxylin: Extraction and Isolation

Natural Alloptaeroxylin is a constituent of the heartwood of Ptaeroxylon obliquum, commonly known as the sneezewood tree. The general procedure for its isolation involves:

• Collection and Preparation: The heartwood of the plant is collected, air-dried, and ground into a coarse powder.

• Extraction: The powdered material is subjected to solvent extraction, typically using a non-polar solvent like hexane or petroleum ether, to extract the chromones and other lipophilic compounds.

• Purification: The crude extract is then purified using chromatographic techniques. Column chromatography using silica gel or alumina, with a gradient of solvents of increasing polarity (e.g., hexane-ethyl acetate mixtures), is commonly employed to separate the different components. Fractions are monitored by thin-layer chromatography (TLC), and those containing Alloptaeroxylin are combined.

• Crystallization: The purified Alloptaeroxylin is often obtained as a crystalline solid by recrystallization from a suitable solvent.

Synthetic Alloptaeroxylin: A Chemical Approach

The total synthesis of Alloptaeroxylin, while not extensively detailed in the readily available literature, would likely follow established routes for chromone synthesis. A plausible synthetic pathway, based on the synthesis of related compounds, is outlined below. This process provides a reliable and scalable alternative to extraction from natural sources.

Caption: A generalized synthetic pathway for Alloptaeroxylin.

Conclusion

The spectroscopic comparison of synthetic and natural Alloptaeroxylin is fundamental for quality control in drug development and for validating synthetic routes. While the currently available data is fragmented, this guide provides a framework for a systematic and objective comparison. The provided experimental protocols offer a standardized approach for researchers to generate their own comprehensive data, which will be invaluable to the scientific community. The ultimate goal is to establish a complete and directly comparable spectroscopic profile for both natural and synthetic Alloptaeroxylin, thereby ensuring the identity, purity, and consistency of this promising natural product for future research and development.

References

• 1. pubs.acs.org [pubs.acs.org]

Unveiling the Cytotoxic Landscape of Alloptaeroxylin Derivatives and Related Chromones

A comparative analysis of the cytotoxic potential of O-methylalloptaeroxylin and structurally related benzopyran and chromone derivatives, offering insights for researchers in drug discovery and oncology.

While direct and extensive cytotoxic data for Alloptaeroxylin remains elusive in publicly accessible research, this guide provides a comparative analysis of its close derivative, O-methylalloptaeroxylin, alongside other structurally related benzopyran and chromone compounds. This compilation of experimental data aims to offer a valuable resource for researchers, scientists, and drug development professionals exploring the anticancer potential of this class of molecules.

The initial investigation into "Alloptaeroxylin" suggests a likely reference to derivatives of Ptaeroxylin, a natural product found in plants such as Cedrelopsis grevei and Ptaeroxylon obliquum. A key derivative identified with available cytotoxicity data is O-methylalloptaeroxylin, isolated from the leaves of Ptaeroxylon obliquum[1]. To provide a broader context for its potential, this guide incorporates data from other benzopyranone and chromone derivatives that share a similar chemical scaffold.

Comparative Cytotoxicity Data

The following table summarizes the in vitro cytotoxic activity of O-methylalloptaeroxylin and other relevant benzopyran and chromone derivatives against various human cancer cell lines. The 50% inhibitory concentration (IC50) is a standard measure of a compound's potency in inhibiting biological or biochemical functions.

Compound/Derivative	Cell Line	IC50 (µM)	Reference
O-methylalloptaeroxylin	HepG2 (Hepatocellular carcinoma)	> 539	[1][2]
HeLa (Cervical cancer)	> 247	[1][2]
Epiremisporine H (Chromone analog)	HT-29 (Colon carcinoma)	21.17 ± 4.89	[3]
A549 (Non-small cell lung cancer)	31.43 ± 3.01	[3]
Compound 6 (Benzopyranone derivative)	A549 (Lung carcinoma)	5.0	[4][5]
LL47 (Normal lung)	20.4	[4][5]
Compound A1 (Chromone derivative)	MCF-7 (Breast cancer)	37.13 (µg/ml)	[6]
Cedrelopsis grevei essential oil	MCF-7 (Breast cancer)	21.5 (mg/L)	[7]

Note: The data for O-methylalloptaeroxylin indicates weak cytotoxic activity against HepG2 and HeLa cells at the tested concentrations[1][2]. In contrast, other chromone and benzopyranone derivatives exhibit more potent cytotoxic effects against a range of cancer cell lines[3][4][5]. For instance, the benzopyranone derivative, compound 6, shows significant and selective cytotoxicity against the A549 lung cancer cell line, with a four-fold higher IC50 value for the normal lung cell line, suggesting a favorable therapeutic window[4][5]. The essential oil of Cedrelopsis grevei, a source of related compounds, also demonstrated cytotoxic activity against MCF-7 breast cancer cells[7].

Experimental Protocols

The following section details a general methodology for assessing the cytotoxic effects of chemical compounds on cancer cell lines, based on commonly employed techniques mentioned in the referenced literature.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Procedure:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density (e.g., 5 x 10³ cells/well) and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compounds (e.g., O-methylalloptaeroxylin, other derivatives). A vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug) are also included.

• Incubation: The plates are incubated for a specified period (e.g., 48 hours).

• MTT Addition: After incubation, the medium is removed, and MTT solution (e.g., 20 µL of 5 mg/mL in PBS) is added to each well. The plates are then incubated for an additional 4 hours.

• Formazan Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is determined by plotting the percentage of cell viability against the compound concentration.

Caption: Experimental workflow for a typical cytotoxicity assay.

Signaling Pathways in Cytotoxicity

The cytotoxic effects of many anticancer compounds, including various flavonoids and related structures, are often mediated through the induction of apoptosis, or programmed cell death. Apoptosis is a highly regulated process involving a cascade of signaling events. One of the key pathways is the intrinsic or mitochondrial pathway.

The Intrinsic Apoptosis Pathway

This pathway is initiated by intracellular stress signals, such as DNA damage or oxidative stress, which can be triggered by cytotoxic compounds. These signals lead to the activation of pro-apoptotic proteins from the Bcl-2 family, such as Bax and Bak.

• Mitochondrial Outer Membrane Permeabilization (MOMP): Activated Bax and Bak oligomerize in the outer mitochondrial membrane, forming pores.

• Cytochrome c Release: This permeabilization leads to the release of cytochrome c from the mitochondrial intermembrane space into the cytoplasm.

• Apoptosome Formation: In the cytoplasm, cytochrome c binds to Apaf-1 (Apoptotic protease-activating factor 1) and pro-caspase-9, forming a complex called the apoptosome.

• Caspase Activation: The apoptosome activates caspase-9, an initiator caspase. Activated caspase-9 then cleaves and activates effector caspases, such as caspase-3 and caspase-7.

• Execution of Apoptosis: Effector caspases are responsible for the cleavage of various cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis, including cell shrinkage, chromatin condensation, and DNA fragmentation.

Some benzopyranone derivatives have been shown to induce apoptosis by up-regulating the pro-apoptotic protein Bax and down-regulating the anti-apoptotic protein Bcl-2[8]. This shift in the Bax/Bcl-2 ratio favors mitochondrial permeabilization and the subsequent activation of the caspase cascade.

Caption: The intrinsic (mitochondrial) apoptosis pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. In Vitro Cytotoxicity of Benzopyranone Derivatives with Basic Side Chain Against Human Lung Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro cytotoxicity of benzopyranone derivatives with basic side chain against human lung cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. Chemical composition and anticancer, antiinflammatory, antioxidant and antimalarial activities of leaves essential oil of Cedrelopsis grevei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Coumarin-based benzopyranone derivatives induced apoptosis in human lung (A549) cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Data Presentation: Quantitative Analysis of Aloperine's Bioactivity

An Objective Comparison of Aloperine's Performance in Preclinical Research

Disclaimer: Initial searches for "Alloptaeroxylin" did not yield any relevant results, suggesting a potential misspelling. Based on the context of the query and the nature of related compounds found, this guide proceeds under the assumption that the intended compound of interest is Aloperine . Aloperine is a quinolizidine alkaloid derived from the plant Sophora alopecuroides, which has demonstrated a range of pharmacological activities in numerous preclinical studies.[1][2][3] This meta-analysis provides a comparative guide to the existing research on Aloperine, with a focus on its anti-inflammatory and anti-cancer properties.

The following tables summarize the quantitative data from various in vitro studies, providing a comparative overview of Aloperine's efficacy across different cell lines and experimental conditions.

Table 1: In Vitro Cytotoxicity of Aloperine in Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value	Exposure Time	Reference
HL-60	Leukemia	0.04 mM	72 hours	[4]
U937	Leukemia	0.27 mM	Not Specified	[4]
K562	Leukemia	0.36 mM	Not Specified	[4]
EC109	Esophageal Cancer	1.11 mM	Not Specified	[4]
A549	Lung Cancer	1.18 mM	Not Specified	[4]
HepG2	Hepatocellular Carcinoma	1.36 mM	Not Specified	[4]
HCT116	Colon Cancer	Not Specified (Dose-dependent effects observed)	24, 48, 72 hours	[5]
MCF-7	Breast Cancer	Dose-dependent inhibition observed	Not Specified	[6]
MDA-MB-231	Breast Cancer	Dose-dependent inhibition observed	Not Specified	[6]

Table 2: Anti-Inflammatory Effects of Aloperine

Experimental Model	Key Findings	Reference
DNFB-induced contact dermatitis in mice	Dose-dependent reduction of IL-4, IL-13, IFN-γ, TNF-α, IL-1β, and IL-6. Increased IL-10 levels.	[4]
Experimental Acute Spinal Cord Injury in Rats	Reduced inflammatory responses (NF-κB, TNF-α).	[7]
Dextran sodium sulfate-induced colitis model	Promotes expression of Treg transcription factor Foxp3.	[1]

Experimental Protocols

This section details the methodologies for key experiments cited in the research of Aloperine's bioactivity.

Cell Viability and Cytotoxicity Assays

• MTT Assay: This colorimetric assay is frequently used to assess cell metabolic activity as an indicator of cell viability.

  • Cells are seeded in 96-well plates at a specific density.[4]

  • After cell attachment (typically 4-24 hours), they are treated with varying concentrations of Aloperine or a vehicle control (like DMSO) and incubated for a specified period (e.g., 24, 48, or 72 hours).[4][5]

  • Following incubation, MTT solution (5 mg/mL) is added to each well, and the plates are incubated for an additional 4 hours at 37°C.[4]

  • The resulting formazan crystals are dissolved in a solubilization solution (e.g., isopropanol-HCl-SDS).[4]

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value, the concentration of a drug that inhibits cell growth by 50%, is then calculated.

• Clonogenic Survival Assay: This assay assesses the ability of a single cell to grow into a colony, measuring the effectiveness of cytotoxic agents.

  • Cells are treated with Aloperine for a set duration.

  • After treatment, cells are harvested, counted, and re-seeded at a low density in new culture dishes.

  • The cells are allowed to grow for a period of 1-3 weeks until visible colonies are formed.

  • Colonies are then fixed, stained (e.g., with crystal violet), and counted.

Apoptosis and Cell Cycle Analysis

• Flow Cytometry for Apoptosis Detection: This technique is used to quantify the percentage of apoptotic cells.

  • Cells are treated with Aloperine for the desired time.

  • Both adherent and floating cells are collected and washed with PBS.

  • Cells are then resuspended in a binding buffer and stained with Annexin V (which binds to phosphatidylserine on the outer leaflet of the plasma membrane of apoptotic cells) and a viability dye like Propidium Iodide (PI) or 7-AAD (which enters cells with compromised membranes).

  • The stained cells are analyzed by a flow cytometer to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

• Western Blot Analysis for Apoptosis-Related Proteins: This method is used to detect and quantify specific proteins involved in apoptosis signaling pathways.

  • Cell lysates are prepared from Aloperine-treated and control cells.

  • Protein concentrations are determined using a protein assay (e.g., BCA assay).

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane (e.g., PVDF or nitrocellulose).

  • The membrane is blocked and then incubated with primary antibodies against target proteins (e.g., Bcl-2, Bax, Caspase-3, p53, p21).[1][5]

  • After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • The protein bands are visualized using a chemiluminescent substrate and an imaging system.

• Cell Cycle Analysis by Flow Cytometry:

  • Cells are treated with Aloperine.

  • Cells are harvested, washed, and fixed in cold ethanol.

  • The fixed cells are then treated with RNase and stained with a fluorescent dye that binds to DNA, such as Propidium Iodide.

  • The DNA content of the cells is analyzed by flow cytometry to determine the percentage of cells in each phase of the cell cycle (G1, S, G2/M).[5]

Signaling Pathways Modulated by Aloperine

Aloperine exerts its biological effects by modulating several key signaling pathways involved in cell survival, proliferation, and inflammation.

Caption: Aloperine-mediated inhibition of the PI3K/Akt pathway.

Aloperine has been shown to inhibit the PI3K/Akt signaling pathway, a critical regulator of cell survival and proliferation.[1] Inhibition of this pathway by Aloperine leads to the upregulation of tumor suppressors like p53 and p21, a decrease in the anti-apoptotic protein Bcl-2 to pro-apoptotic Bax ratio, and subsequent induction of apoptosis and cell cycle arrest.[1][5]

Caption: Aloperine's inhibitory effect on the Ras/Erk signaling pathway.

Research has demonstrated that Aloperine can block the Ras signaling pathway.[6] The Ras/Erk pathway is a key cascade that promotes cell proliferation, migration, and invasion in various cancers. By inhibiting this pathway, Aloperine effectively suppresses these malignant phenotypes and induces apoptosis in cancer cells.[1][6]

Caption: Inhibition of the NF-κB inflammatory pathway by Aloperine.

Aloperine has demonstrated significant anti-inflammatory effects by inhibiting the NF-κB pathway.[1] This pathway is a central mediator of inflammation, and its activation leads to the transcription of numerous pro-inflammatory genes. By preventing the degradation of IκBα and the subsequent nuclear translocation of NF-κB, Aloperine effectively reduces the expression of inflammatory cytokines.

References

• 1. Frontiers | A Review on Recent Advances in Aloperine Research: Pharmacological Activities and Underlying Biological Mechanisms [frontiersin.org]
• 2. A Review on Recent Advances in Aloperine Research: Pharmacological Activities and Underlying Biological Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Review on Recent Advances in Aloperine Research: Pharmacological Activities and Underlying Biological Mechanisms [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Aloperine induces G2/M phase cell cycle arrest and apoptosis in HCT116 human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Aloperine inhibits proliferation, migration and invasion and induces apoptosis by blocking the Ras signaling pathway in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of Novel or Unidentified Compounds: A Procedural Guide

The proper disposal of laboratory chemicals is a critical component of ensuring a safe and compliant research environment. While specific protocols are readily available for common reagents, researchers often encounter novel or unidentifiable substances, such as "Alloptaeroxylin," for which a standard Safety Data Sheet (SDS) may not be accessible in public databases. In such instances, a systematic and cautious approach is paramount. This guide provides essential, immediate safety and logistical information for the disposal of such compounds, ensuring the protection of personnel and the environment.

Immediate Safety and Operational Plan

The absence of a specific SDS for "Alloptaeroxylin" necessitates treating the substance as an unknown chemical with potential hazards. Federal, state, and local regulations strictly prohibit the transportation, storage, or disposal of unidentified chemical waste.[1] The primary objective is to safely manage the material while working with your institution's Environmental Health and Safety (EHS) department to determine a compliant disposal pathway.

Step-by-Step Disposal Procedure for Unidentified Chemicals:

• Isolate and Secure the Material:

  • Ensure the container is in good condition, properly sealed, and clearly labeled as "Caution: Unidentified Material - Do Not Use or Dispose."

  • If the original container is compromised, transfer the material to a compatible, leak-proof container.[2]

  • Store the container in a designated and secure hazardous waste accumulation area, away from incompatible materials.[3] Provide secondary containment to prevent spills.[4]

• Gather All Available Information:

  • Consult laboratory notebooks, synthesis records, and inventory logs to identify the origin and potential composition of the substance.

  • If the material was synthesized in-house, document the reaction scheme, starting materials, and potential byproducts.

  • If the material was purchased, attempt to locate any manufacturer or supplier documentation.

• Contact Your Institutional EHS Department:

  • This is a mandatory step. Inform the EHS department that you have an unidentified chemical requiring disposal.[4][5]

  • Provide them with all the information gathered in the previous step. This will aid them in characterizing the waste for safe disposal.

• Characterization and Labeling:

  • Your EHS department will guide you on any necessary simple tests (e.g., pH testing) that can be safely performed to broadly categorize the waste.[1] CAUTION: Do not perform any tests without explicit approval and guidance from EHS.

  • Based on the available information and any preliminary characterization, the EHS department will provide a proper hazardous waste label for the container.

• Scheduled Waste Pick-up:

  • Once the material is properly characterized and labeled according to EHS instructions, a certified hazardous waste vendor will collect it during a scheduled pick-up.

Quantitative Data and Key Logistical Information

For the safe management of unidentified chemical waste, adhere to the following quantitative and logistical guidelines, which are standard practice in laboratory settings.

Parameter	Guideline	Rationale
Maximum Accumulation Volume	Do not accumulate more than 55 gallons of hazardous waste in a satellite accumulation area.[6]	Regulatory limit to prevent large-scale incidents.
Acutely Toxic Waste Limit	For materials suspected to be acutely toxic (P-listed), the accumulation limit is 1 quart for liquids or 1 kilogram for solids.[6]	Stricter control for highly hazardous substances.
Container Headspace	Leave at least 5-10% of the container volume as empty space.[2]	To allow for thermal expansion of the contents.
Storage Time Limit	Filled and labeled hazardous waste containers should be removed from the satellite accumulation area within three days of being full. Partially filled containers may remain for up to one year.[3]	To ensure timely disposal and prevent degradation of containers or contents.
pH for Aqueous Drain Disposal	Only permitted for non-hazardous, biodegradable solutions with a pH between 5.5 and 9.0, as explicitly allowed by your institution and local regulations. This is not applicable to unknown chemicals. [3][7]	To prevent corrosion of plumbing and contamination of wastewater.

Experimental Protocols

As "Alloptaeroxylin" is an unidentified compound, no experimental protocols for its characterization can be safely provided without direct supervision from your institution's EHS professionals. Any analytical testing to identify the compound must be conducted in a controlled laboratory setting by trained personnel following a thorough risk assessment. The cost of such analysis can be significant, underscoring the importance of proper labeling and inventory management to prevent the generation of unknown chemicals.[1]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of an unidentified chemical substance like "Alloptaeroxylin."

Caption: Workflow for the safe disposal of an unidentified laboratory chemical.

By adhering to this structured protocol, researchers can ensure that novel or unidentified substances are managed in a manner that is safe, compliant, and environmentally responsible, thereby building a culture of trust and safety within the laboratory.

References

• 1. Unknown Chemical Waste Disposal | Campus Operations | Campus Operations [campusoperations.temple.edu]
• 2. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]

Essential Safety and Handling Protocols for Alloptaeroxylin

Disclaimer: No specific safety and handling information for a substance named "Alloptaeroxylin" is publicly available. The following guidance is based on established best practices for handling unknown or potentially hazardous chemicals in a laboratory setting. It is imperative to treat Alloptaeroxylin as a substance with significant potential hazards until its toxicological properties are well-understood.

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals. It includes procedural, step-by-step guidance for operations and disposal, aiming to be a preferred source for laboratory safety and chemical handling information.

Hazard Assessment and Control

Given the unknown nature of Alloptaeroxylin, a thorough hazard assessment is the first critical step. Assume the substance is toxic, reactive, flammable, and corrosive until proven otherwise.

• Information Review: Exhaust all internal resources to identify the material. Review past and current laboratory projects and consult with colleagues who may have information.[1][2] Check any available chemical inventories.[1]

• Designated Work Area: All work with Alloptaeroxylin should be conducted in a designated area, such as a certified chemical fume hood, to minimize exposure.[3]

• Risk Minimization: Use the smallest quantity of the substance necessary for the experiment.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to protect from potential respiratory, skin, and eye hazards.[4][5] No single type of protective equipment is suitable for all situations; therefore, PPE should be used in conjunction with other safety measures.[6]

The following table summarizes the recommended PPE for handling Alloptaeroxylin.

Activity	Required Personal Protective Equipment
Dry Compound Handling (e.g., weighing, transfer)	Full-face respirator with appropriate cartridges, chemical-resistant suit or lab coat with a chemical-resistant apron, inner and outer chemical-resistant gloves (e.g., nitrile), safety boots, and boot covers.[6][7]
Solution Preparation & Handling	Chemical splash goggles and a face shield, lab coat and a chemical-resistant apron, chemical-resistant gloves (double-gloving recommended), and closed-toe shoes.[8]
Running Reactions	Chemical splash goggles, lab coat, appropriate chemical-resistant gloves, and closed-toe shoes. Work should be conducted within a fume hood.
Spill Cleanup	Level B or C protection may be required depending on the spill size and volatility. This includes a self-contained breathing apparatus (SCBA) or a full-face air-purifying respirator, a chemical-resistant suit, inner and outer chemical-resistant gloves, and chemical-resistant boots.[6]

Important PPE Practices:

• Inspect all PPE for damage before each use.[9]

• Wash reusable PPE, such as gloves and goggles, with soap and water after each use.

• Never wear laboratory coats or gloves outside of the lab.[3]

Operational and Disposal Plans

A. Standard Operating Procedure for Handling Alloptaeroxylin

• Preparation:

  • Ensure the work area, particularly the chemical fume hood, is clean and uncluttered.[9]

  • Have all necessary equipment and reagents readily available.

  • Verify that a chemical spill kit is accessible and you are familiar with its contents and use.

• Handling:

  • Wear the appropriate PPE as detailed in the table above.

  • When handling the solid form, use techniques that minimize dust generation.

  • For solutions, use a pipet bulb or other mechanical device for any transfers; never pipet by mouth.[3]

• Post-Handling:

  • Thoroughly decontaminate the work area.

  • Wash hands and any exposed skin immediately after completing work and removing PPE.

B. Spill Response Plan

In the event of a spill, prompt and correct action is crucial. For any large or unmanageable spill, or if you are ever in doubt, evacuate the area and call for emergency assistance.[7]

Step-by-Step Spill Cleanup:

• Alert Personnel: Immediately notify everyone in the vicinity of the spill.[7]

• Assess the Spill: Evaluate the size and nature of the spill to determine if you can safely clean it up. Do not attempt to clean a large spill (e.g., over 500 ml) or a spill of a highly volatile or reactive substance yourself.[10][11]

• Control the Spill:

  • For liquid spills, use an appropriate absorbent material to create a dike around the spill to prevent it from spreading.[11][12]

  • For solid spills, carefully cover the material with an absorbent to prevent dust from becoming airborne.

• Cleanup:

  • Wearing appropriate PPE, use a scoop or other tools to collect the absorbed material.[10]

  • Place the waste in a clearly labeled, sealed polyethylene bag or other appropriate container.

• Decontaminate:

  • Clean the spill area with soap and water or an appropriate decontaminating solution.[7]

  • Place all cleaning materials into the hazardous waste container.

• Report: Report the incident to your supervisor and relevant safety personnel.[11]

Caption: Workflow for responding to a chemical spill in a laboratory.

C. Disposal Plan

All waste containing Alloptaeroxylin, including contaminated PPE and cleanup materials, must be treated as hazardous waste.

• Waste Collection:

  • Use a designated, compatible, and clearly labeled hazardous waste container.[13] The container must have a secure, leak-proof lid.[14]

  • The label should include the words "Hazardous Waste" and the chemical name "Alloptaeroxylin."[15]

• Segregation: Do not mix Alloptaeroxylin waste with other chemical waste streams unless compatibility has been confirmed. Incompatible wastes must be segregated.[15]

• Storage: Store waste containers in a designated satellite accumulation area.[15] This area should have secondary containment to capture any potential leaks.[14]

• Pickup: Arrange for hazardous waste collection through your institution's Environmental Health and Safety (EH&S) department. Do not dispose of this chemical down the drain or in regular trash.[16] Empty containers that held Alloptaeroxylin must also be disposed of as hazardous waste unless they have been triple-rinsed with a suitable solvent, with the rinsate collected as hazardous waste.[13]

References

• 1. safety.pitt.edu [safety.pitt.edu]
• 2. Unknown Chemicals - Environmental Health and Safety - Purdue University [purdue.edu]
• 3. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. hazmatschool.com [hazmatschool.com]
• 5. PPE for Hazardous Chemicals [canadasafetytraining.com]
• 6. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 7. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 8. How To Select Suitable Personal Protective Equipment (PPE) For Working With Chemicals | NZ [sdsmanager.com]
• 9. artsci.usu.edu [artsci.usu.edu]
• 10. ehs.utk.edu [ehs.utk.edu]
• 11. ccny.cuny.edu [ccny.cuny.edu]
• 12. Guide for Chemical Spill Response - American Chemical Society [acs.org]
• 13. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 14. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 15. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 16. Hazardous Waste and Disposal - American Chemical Society [acs.org]